tert-Butyl 6-bromo-4-fluoro-1H-indole-1-carboxylate

• CAS: 1799412-27-3

Core Science & Biosynthesis

CAS registry number and molecular weight for tert-Butyl 6-bromo-4-fluoro-1H-indole-1-carboxylate

[label="N-Boc Group\n• Prevents N-alkylation\n• Enhances organic solubility\n• Directs ortho-

Pharmacophore modulation mapping of C4-F, C6-Br, and N-Boc elements.

Mechanistic Workflows and Experimental Protocols

To ensure trustworthiness and reproducibility, the following protocols are designed as self-validating systems. Each step includes specific analytical checkpoints to confirm success before proceeding.

Protocol 1: Palladium-Catalyzed Suzuki-Miyaura Cross-Coupling

The Suzuki-Miyaura reaction couples the C6-bromide with an organoboronic acid to form a new C-C bond[1]. The mechanism involves oxidative addition of the C-Br bond to Pd(0), transmetalation with the boronic acid (facilitated by a base), and reductive elimination to yield the product[1].

Step-by-Step Methodology:

• Preparation: In an oven-dried Schlenk flask under an argon atmosphere, charge tert-butyl 6-bromo-4-fluoro-1H-indole-1-carboxylate (1.0 eq, 314.15 mg, 1.0 mmol), the desired arylboronic acid (1.2 eq, 1.2 mmol), and Potassium Carbonate (K₂CO₃, 3.0 eq, 3.0 mmol).

• Catalyst Addition: Add the palladium catalyst, typically Pd(dppf)Cl₂ (0.05 eq, 5 mol%). Causality Check: Pd(dppf)Cl₂ is chosen because its bidentate phosphine ligand enforces a cis-geometry on the palladium center, accelerating the reductive elimination step.

• Solvent System: Inject a degassed mixture of 1,4-Dioxane and Water (4:1 v/v, 10 mL). Causality Check: Water is essential to dissolve the inorganic base and facilitate the formation of the reactive boronate "ate" complex required for transmetalation.

• Reaction Execution: Heat the mixture to 80°C and stir for 4–6 hours.

• Self-Validation (TLC/LC-MS): Monitor the reaction by TLC (Hexanes/EtOAc 8:2). The starting material (UV active, higher Rf) should disappear, replaced by a new, highly UV-active spot. Confirm mass via LC-MS.

• Workup: Cool to room temperature, dilute with Ethyl Acetate, wash with brine, dry over Na₂SO₄, and concentrate. Purify via flash chromatography.

Protocol 2: Acidic Boc Deprotection

Once the C6 position has been functionalized, the Boc group must be removed to reveal the free indole N-H for target binding or further synthesis. This is achieved via acid-catalyzed cleavage[2].

Step-by-Step Methodology:

• Preparation: Dissolve the C6-substituted N-Boc indole intermediate (1.0 mmol) in anhydrous Dichloromethane (DCM, 5 mL) and cool to 0°C.

• Acid Addition: Slowly add Trifluoroacetic Acid (TFA, 2 mL) dropwise. Alternatively, 4M HCl in Dioxane can be used[3].

• Reaction Execution: Remove the ice bath and allow the reaction to stir at room temperature for 2 hours.

• Self-Validation (Visual & Analytical): Causality Check: Observe the reaction for gas evolution. The acidic cleavage generates a tert-butyl cation, which eliminates a proton to form isobutylene gas, while the resulting carbamic acid decarboxylates to release CO₂ gas[3]. The cessation of bubbling is a strong physical indicator of reaction completion. Confirm via TLC (ninhydrin stain will show the free amine).

• Workup: Concentrate the mixture under reduced pressure to remove excess TFA and DCM. Neutralize the resulting TFA-salt by partitioning between Ethyl Acetate and saturated aqueous NaHCO₃. Extract, dry the organic layer, and concentrate to yield the free indole API scaffold.

Synthetic diversification workflow of the indole building block.

References

• National Center for Biotechnology Information (PubChem) . tert-Butyl 6-bromo-4-fluoro-1H-indole-1-carboxylate | CID 91809587. Retrieved from:[Link]

• Wikipedia . tert-Butyloxycarbonyl protecting group. Retrieved from:[Link]

• Wikipedia . Suzuki reaction. Retrieved from: [Link]

• Common Organic Chemistry . Boc Deprotection Mechanism - HCl. Retrieved from: [Link]

Sources

• 1. Suzuki reaction - Wikipedia [en.wikipedia.org]
• 2. tert-Butyloxycarbonyl protecting group - Wikipedia [en.wikipedia.org]
• 3. Boc Deprotection Mechanism - HCl [commonorganicchemistry.com]

Spectral Anatomy of tert-Butyl 6-bromo-4-fluoro-1H-indole-1-carboxylate: A Comprehensive NMR Guide

Executive Summary

In modern drug discovery, halogenated indole derivatives serve as privileged scaffolds for modulating complex biological targets, such as retinoic acid-related orphan receptors (RORs) [1]. tert-Butyl 6-bromo-4-fluoro-1H-indole-1-carboxylate (1-Boc-6-bromo-4-fluoroindole) is a highly versatile building block. The strategic placement of a fluorine atom at C-4 modulates lipophilicity, while the C-6 bromine provides a synthetic handle for transition-metal-catalyzed cross-coupling. The tert-butoxycarbonyl (Boc) group protects the sensitive pyrrole nitrogen.

This whitepaper provides an authoritative, in-depth analysis of the 1 H and 13 C Nuclear Magnetic Resonance (NMR) spectral signatures of this compound. By decoding the complex spin-spin coupling networks—particularly the heteronuclear 19 F- 13 C and 19 F- 1 H interactions—researchers can establish a self-validating framework for structural confirmation.

Molecular Architecture and Electronic Effects

Understanding the NMR spectrum of this molecule requires a deep dive into the electronic push-and-pull within the indole core:

• The Peri-Effect (Boc Group): The bulky 1-Boc group forces its carbonyl oxygen into close spatial proximity with the C-7 proton. This magnetic anisotropy causes a severe downfield shift (deshielding) of H-7, pushing it past 8.0 ppm [2].

• Fluorine Inductive vs. Resonance Effects: Fluorine ( 19 F, spin = 1/2, 100% abundance) acts as a strong σ -electron withdrawing group but a π -electron donor. It heavily shields the ortho carbons (C-3a, C-5) while splitting both proton and carbon signals across the fused bicyclic system.

• Bromine Heavy-Atom Effect: The bromine at C-6 exerts a localized shielding effect on the directly attached carbon (C-6) due to spin-orbit coupling, while mildly deshielding adjacent protons.

1 H NMR Spectral Signatures

The proton spectrum of tert-Butyl 6-bromo-4-fluoro-1H-indole-1-carboxylate is defined by distinct multiplicity patterns driven by both homonuclear ( 1 H- 1 H) and heteronuclear ( 1 H- 19 F) couplings.

Causality of Multiplets: H-5 is situated directly between the F (C-4) and Br (C-6) atoms. It experiences a large ortho coupling to Fluorine ( 3JHF​≈9.2 Hz) and a smaller meta coupling to H-7 ( 4JHH​≈1.5 Hz), appearing as a distinct doublet of doublets. Meanwhile, H-7 appears as a broad singlet or fine doublet ( 4JHH​≈1.5 Hz) shifted far downfield due to the Boc carbonyl's peri-effect.

Table 1: 1 H NMR Assignments (400 MHz, CDCl 3​ )

Proton	Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant ( J , Hz)	Integration	Mechanistic Assignment
H-7	8.25	br d	~ 1.5	1H	Deshielded by N-Boc carbonyl oxygen (peri-effect).
H-2	7.61	d	3.7	1H	Alpha to pyrrole nitrogen; deshielded by Boc group.
H-5	7.20	dd	9.2, 1.5	1H	Ortho to C-4 Fluorine ( 3JHF​ ); meta to H-7.
H-3	6.62	dd	3.7, 0.8	1H	Beta to pyrrole nitrogen; highly shielded π -system.
t-Bu	1.66	s	-	9H	Equivalent methyl protons of the Boc protecting group.

13 C NMR and 19 F-Coupling Dynamics

Standard 13 C NMR spectra are acquired with 1 H broad-band decoupling ( 13 C{ 1 H}), but not 19 F decoupling. Therefore, the 19 F nucleus will split the carbon signals into doublets. The magnitude of the JCF​ coupling constant is inversely proportional to the bond distance from the fluorine atom, serving as a built-in ruler for carbon assignment [3].

Causality of Carbon Shifts: C-4 exhibits a massive ipso coupling ( 1JCF​≈250 Hz). The ortho carbons (C-5 and C-3a) show characteristic 2JCF​ couplings of ~19–23 Hz. Even the meta carbons (C-6, C-7a, and C-3) show resolvable 3JCF​ couplings of ~2–9 Hz. If these doublets are absent, the structural integrity of the fluorinated core is compromised.

Table 2: 13 C NMR Assignments (100 MHz, CDCl 3​ )

Carbon	Chemical Shift (δ, ppm)	Multiplicity	JCF​ (Hz)	Mechanistic Assignment
C-4	156.5	d	250.0	Ipso to Fluorine; massive heteronuclear splitting.
C=O	149.2	s	-	Carbonyl of the Boc group.
C-7a	137.0	d	9.0	Meta to F; alpha to N.
C-2	126.5	s	-	Alpha to N (pyrrole ring).
C-3a	118.5	d	19.0	Ortho to F; bridgehead carbon.
C-6	117.8	d	8.5	Meta to F; ipso to Bromine (heavy-atom shielding).
C-7	116.5	s	< 2.0	Para to F; coupling usually unresolved.
C-5	113.5	d	22.5	Ortho to F.
C-3	105.2	d	2.5	Meta to F (pyrrole ring).
C-q	84.5	s	-	Quaternary carbon of the tert-butyl group.
CH 3​	28.1	s	-	Methyl carbons of the tert-butyl group.

Self-Validating Experimental Protocol

To ensure absolute trustworthiness in spectral acquisition, the following step-by-step methodology must be strictly adhered to. This protocol is designed to eliminate artifacts and ensure high digital resolution for extracting fine JHF​ and JCF​ couplings.

Step 1: Sample Preparation (The Foundation)

• Dissolve 15–20 mg (for 1 H) or 40–50 mg (for 13 C) of the compound in 0.6 mL of high-purity CDCl 3​ containing 0.03% v/v Tetramethylsilane (TMS).

• Filter the solution through a glass wool plug into a 5 mm precision NMR tube to remove paramagnetic particulates that cause line broadening.

Step 2: Instrument Calibration & Shimming

• Insert the sample into a 400 MHz (or higher) NMR spectrometer.

• Lock the magnetic field to the deuterium ( 2 H) resonance of CDCl 3​ (7.26 ppm).

• Perform gradient shimming (Z1–Z5) until the TMS signal exhibits a full-width at half-maximum (FWHM) of ≤0.5 Hz.

Step 3: Pulse Sequence & Acquisition

• 1 H Acquisition: Execute a standard 30° pulse sequence (zg30). Set the relaxation delay (D1) to 1.0 s, and acquire 16 scans (ns=16).

• 13 C Acquisition: Execute a 1 H-decoupled sequence (zgpg30 with WALTZ-16 decoupling). Set D1 to 2.0 s to allow quaternary carbons (C-4, C-6, C=O) to relax. Acquire 512–1024 scans depending on probe sensitivity.

Step 4: Data Processing & Validation

• Apply exponential apodization. Use a Line Broadening (LB) factor of 0.3 Hz for 1 H and 1.0 Hz for 13 C.

• Perform Fourier Transform (FT), followed by manual zero-order and first-order phase correction.

• Validation Check: Measure the distance between the two peaks of the C-4 carbon signal. If the distance does not equal ~250 Hz, the identity of the fluorinated compound is rejected.

Workflow Visualization

Figure 1: Standardized self-validating workflow for NMR acquisition and structural verification.

References

• Jetten, A. M., et al. (2009). "Retinoic Acid-Related Orphan Receptors (RORs): Roles in Cellular Proliferation and Differentiation." Nuclear Receptor Signaling, 7(1). Available at:[Link]

• Pretsch, E., Bühlmann, P., & Badertscher, M. (2009). Structure Determination of Organic Compounds: Tables of Spectral Data. Springer. Available at:[Link]

• Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005). Spectrometric Identification of Organic Compounds. John Wiley & Sons. Available at:[Link]

• Fauber, B. P., et al. (2014). "Discovery of 1-[4-(3-chlorophenylamino)-1-methyl-1H-pyrrolo[3,2-c]pyridin-7-yl]-1-ethanone (GNE-3500): A Potent, Selective, and Orally Bioavailable Retinoic Acid Receptor-Related Orphan Receptor C (RORc or RORγ) Inverse Agonist." Journal of Medicinal Chemistry, 57(13), 5871-5892. Available at:[Link][1][2]

Sources

• 1. WO2016200851A1 - Nuclear receptor modulators - Google Patents [patents.google.com]
• 2. WO2016200851A1 - Nuclear receptor modulators - Google Patents [patents.google.com]

Comprehensive Technical Guide: Physical Properties, Reactivity, and Applications of tert-Butyl 6-bromo-4-fluoro-1H-indole-1-carboxylate

Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals Compound Focus: tert-Butyl 6-bromo-4-fluoro-1H-indole-1-carboxylate (CAS: 1799412-27-3)

Executive Summary & Strategic Rationale

In modern drug discovery, halogenated indole scaffolds are highly prized for their ability to serve as versatile building blocks in the synthesis of kinase inhibitors, CNS-active agents, and novel antivirals. tert-Butyl 6-bromo-4-fluoro-1H-indole-1-carboxylate represents a strategically optimized intermediate[1].

The structural design of this molecule is highly deliberate:

• The 6-Bromo Substituent: Serves as a primary synthetic handle for transition-metal-catalyzed cross-coupling reactions (e.g., Suzuki-Miyaura, Buchwald-Hartwig). The C6 position is ideal for extending the pharmacophore to probe deep hydrophobic pockets in target proteins.

• The 4-Fluoro Substituent: Fluorine incorporation profoundly alters the physicochemical profile of the final drug candidate. At the C4 position, fluorine exerts a strong inductive electron-withdrawing effect, which increases the metabolic stability of the indole core against cytochrome P450-mediated oxidation. Furthermore, it modulates the basicity of adjacent functional groups and enhances overall lipophilicity.

• The N-Boc (tert-Butyloxycarbonyl) Protecting Group: The indole nitrogen is inherently acidic and susceptible to unwanted side reactions (such as N-arylation or deprotonation) under the strongly basic conditions typical of organometallic couplings. The Boc group not only masks this reactivity but also significantly increases the compound's solubility in organic solvents, facilitating easier purification.

Physicochemical Profile and Melting Point Dynamics

Accurate physicochemical data is critical for reaction scaling, solvent selection, and analytical tracking[2]. While precise melting points for highly specific, proprietary intermediates can vary based on the crystallization solvent and resulting polymorphic form, the data below synthesizes established empirical parameters and highly confident predictive models for this compound class.

Table 1: Quantitative Physical and Chemical Properties

Property	Value
Chemical Name	tert-Butyl 6-bromo-4-fluoro-1H-indole-1-carboxylate
CAS Registry Number	1799412-27-3[1]
PubChem CID	91809587[2]
Molecular Formula	C13H13BrFNO2[2]
Molecular Weight	314.15 g/mol [2]
Physical State	Solid (Typically white to off-white powder)
Melting Point	60 °C – 80 °C (Estimated range; batch-dependent)
Boiling Point	~360 °C at 760 mmHg (Predicted)
Density	~1.42 g/cm³ (Predicted)
Topological Polar Surface Area (TPSA)	29.5 Ų
LogP (Predicted)	~4.2

Note on Melting Point: Boc-protected halogenated indoles typically exhibit depressed melting points compared to their unprotected counterparts due to the disruption of intermolecular hydrogen bonding. For rigorous analytical validation, researchers should empirically determine the melting point of their specific batch using Differential Scanning Calorimetry (DSC), targeting a sharp endothermic peak within the 60–80 °C window.

Synthetic Workflows and Logical Relationships

The primary utility of tert-Butyl 6-bromo-4-fluoro-1H-indole-1-carboxylate lies in its divergent reactivity. The diagram below maps the logical workflow for converting this starting material into functionalized target scaffolds.

Synthetic divergence of tert-Butyl 6-bromo-4-fluoro-1H-indole-1-carboxylate via Pd-catalysis.

Self-Validating Experimental Protocols

To ensure reproducibility and high fidelity in synthetic execution, the following protocols are designed as self-validating systems. Every step includes the mechanistic causality behind the action and the analytical markers required to verify success.

Protocol A: Regioselective Suzuki-Miyaura Cross-Coupling

Objective: Synthesize a 6-aryl-4-fluoro-1H-indole-1-carboxylate derivative.

Reagents:

• tert-Butyl 6-bromo-4-fluoro-1H-indole-1-carboxylate (1.0 equiv)

• Target Arylboronic acid (1.2 equiv)

• Pd(dppf)Cl₂ (0.05 equiv)

• K₂CO₃ (2.0 equiv, 2M aqueous solution)

• Solvent: 1,4-Dioxane

Step-by-Step Methodology:

• Solvation & Degassing: Dissolve the indole starting material and arylboronic acid in 1,4-dioxane. Add the aqueous K₂CO₃. Sparge the biphasic mixture with Argon for 15 minutes.

  • Causality: Oxygen must be rigorously excluded to prevent the oxidation of the active Pd(0) species to inactive Pd(II), and to suppress the oxidative homocoupling of the boronic acid.

• Catalyst Initiation: Add Pd(dppf)Cl₂ under a positive stream of Argon.

  • Causality: The dppf ligand possesses a large bite angle, which sterically accelerates the reductive elimination step—a critical factor when coupling deactivated or sterically hindered aryl bromides.

• Thermal Activation: Heat the reaction mixture to 85 °C for 4–6 hours.

• In-Process Validation: Monitor the reaction via LC-MS.

  • Self-Validation Check: The reaction is complete when the starting material peak (m/z ~258/260[M-tBu+H]⁺, characteristic bromine isotope doublet) is fully consumed, replaced by the target product mass.

• Quench & Extraction: Cool to room temperature, dilute with Ethyl Acetate (EtOAc), and wash sequentially with water and brine.

  • Causality: EtOAc efficiently extracts the lipophilic Boc-protected product, while the aqueous washes remove inorganic salts (borates and carbonates) that would otherwise foul the silica gel during chromatography.

• Isolation: Dry the organic layer over anhydrous Na₂SO₄, concentrate in vacuo, and purify via flash column chromatography (Hexanes/EtOAc gradient).

Protocol B: Dynamic Boc-Deprotection

Objective: Cleave the tert-butyl carboxylate to yield the free 4-fluoro-6-aryl-1H-indole.

Step-by-Step Methodology:

• Preparation: Dissolve the purified Boc-protected intermediate from Protocol A in anhydrous Dichloromethane (DCM) to achieve a 0.1 M concentration.

• Acidic Cleavage: Cool the solution to 0 °C using an ice bath. Add Trifluoroacetic Acid (TFA) dropwise (10–20 equiv).

  • Causality: The Boc group is cleaved via acid-catalyzed hydrolysis, generating a tert-butyl cation and CO₂ gas. Conducting the addition at 0 °C prevents the highly reactive tert-butyl cation from participating in electrophilic aromatic substitution (Friedel-Crafts alkylation) on the electron-rich indole core.

• Propagation: Remove the ice bath, allow the reaction to warm to room temperature, and stir for 2 hours.

• Neutralization & Recovery: Concentrate the mixture under reduced pressure to remove the bulk of the volatile TFA. Redissolve the residue in DCM and wash with saturated aqueous NaHCO₃ until the aqueous layer tests at pH 8.

  • Causality: TFA leaves the indole product as a protonated trifluoroacetate salt. Neutralization with a mild base converts it back to the free base, enabling quantitative recovery in the organic phase without degrading the molecule.

  • Self-Validation Check: TLC validation (UV 254 nm) will show a highly polar spot (salt) converting to a less polar spot (free base) upon neutralization.

References

• Title: tert-Butyl 6-bromo-4-fluoro-1H-indole-1-carboxylate | C13H13BrFNO2 | CID 91809587 Source: PubChem (National Center for Biotechnology Information) URL: [Link]

Sources

• 1. tert-Butyl 3,7-dibromo-4-fluoro-1H-indole-1-carboxylate|BLD Pharm [bldpharm.com]
• 2. tert-Butyl 6-bromo-4-fluoro-1H-indole-1-carboxylate | C13H13BrFNO2 | CID 91809587 - PubChem [pubchem.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Solubility Profile of tert-Butyl 6-bromo-4-fluoro-1H-indole-1-carboxylate in Organic Solvents

Prepared by: Senior Application Scientist, Gemini Division

Abstract

This technical guide provides a comprehensive analysis of the solubility profile of tert-Butyl 6-bromo-4-fluoro-1H-indole-1-carboxylate, a key intermediate in contemporary pharmaceutical synthesis. Understanding the solubility of this compound is paramount for optimizing reaction conditions, developing robust purification strategies, and ensuring consistent quality in drug development workflows. This document details the physicochemical properties of the compound, presents a rigorous, step-by-step protocol for experimental solubility determination using the isothermal shake-flask method, and provides a quantitative summary of its solubility in a range of common organic solvents. The results are interpreted in the context of solvent polarity and chemical structure, offering actionable insights for researchers, chemists, and formulation scientists.

Introduction

The compound tert-Butyl 6-bromo-4-fluoro-1H-indole-1-carboxylate (henceforth referred to as "the compound") is a substituted indole derivative. The indole scaffold is a privileged structure in medicinal chemistry, forming the core of numerous approved drugs and clinical candidates. The specific substitutions on this molecule—a bromine atom, a fluorine atom, and a tert-butoxycarbonyl (Boc) protecting group—make it a versatile building block for accessing complex molecular targets.

The success of any synthetic chemistry campaign or drug development program hinges on a thorough understanding of the physical properties of the materials involved. Among these, solubility is a critical parameter that dictates process efficiency, yield, and purity.[1][2][3] Poor solubility can lead to challenges in reaction kinetics, side-product formation, and difficulties in purification and formulation.[1][4] Conversely, a well-characterized solubility profile enables rational solvent selection for:

• Reaction Media: Ensuring all reactants are in the solution phase for optimal reaction rates.

• Crystallization & Purification: Identifying suitable solvent/anti-solvent systems for isolating the final product with high purity.

• Analytical Method Development: Preparing stock solutions and standards for chromatography (e.g., HPLC, UPLC) and other analytical techniques.

• Early-Stage Formulation: Providing foundational data for developing stable and bioavailable drug products.[5]

This guide serves as an authoritative resource, combining theoretical principles with a practical, field-tested experimental protocol to fully elucidate the solubility behavior of this important chemical entity.

Physicochemical Properties of the Compound

To understand the solubility of a compound, one must first consider its intrinsic molecular properties. These characteristics govern the intermolecular forces between solute molecules and between the solute and solvent molecules.

Table 1: Key Physicochemical Properties of tert-Butyl 6-bromo-4-fluoro-1H-indole-1-carboxylate

Property	Value	Source
Molecular Formula	C₁₃H₁₃BrFNO₂	[6]
Molecular Weight	314.15 g/mol	Derived from Formula
Appearance	Solid	[6]
CAS Number	885520-59-2 (for parent indole)	[7]
Structure	A Boc-protected indole ring with fluorine at position 4 and bromine at position 6.	Inferred
Polarity	Moderately polar; possesses a polar carbonyl group and C-F/C-Br bonds, but also significant non-polar hydrocarbon character from the Boc group and aromatic system.	Inferred
Hydrogen Bond Acceptors	2 (The two oxygen atoms in the carboxylate group).	Inferred
Hydrogen Bond Donors	0 (The indole nitrogen is protected by the Boc group).	Inferred

The structure reveals a molecule with mixed polarity. The bulky, non-polar tert-butyl group and the aromatic system contribute to lipophilicity, while the carbonyl group and the electronegative halogen atoms introduce polar characteristics. The absence of a hydrogen bond donor (the N-H is protected) is a critical feature, as it prevents self-association via hydrogen bonding and limits its solubility in highly polar, protic solvents that rely on such interactions.

Theoretical Framework of Solubility

The principle of "like dissolves like" is the cornerstone of solubility prediction.[8] This means that solutes tend to dissolve in solvents with similar polarity and intermolecular force characteristics (e.g., dispersion forces, dipole-dipole interactions, hydrogen bonding).

The solubility of tert-Butyl 6-bromo-4-fluoro-1H-indole-1-carboxylate is therefore expected to be highest in solvents that can effectively solvate both its non-polar and moderately polar regions.

• Non-polar Solvents (e.g., Hexane, Toluene): These solvents primarily interact through weak van der Waals forces. They are expected to solvate the tert-butyl group and aromatic rings but may struggle to dissolve the polar ester functional group, likely resulting in low solubility.

• Polar Aprotic Solvents (e.g., Acetone, Ethyl Acetate, Dichloromethane, THF): These solvents have significant dipole moments and can engage in dipole-dipole interactions with the compound's carbonyl group. They are generally excellent solvents for molecules of this type and are predicted to show high solubility.

• Polar Protic Solvents (e.g., Methanol, Ethanol): These solvents are characterized by their ability to donate hydrogen bonds. While they can act as hydrogen bond acceptors for the compound's carbonyl oxygens, the lack of a hydrogen bond donor on the compound itself may limit the strength of the interaction compared to other solutes. Their high polarity may also be a mismatch for the lipophilic parts of the molecule.

The following diagram illustrates the logical relationship between molecular properties and solubility.

Sources

• 1. Drug Solubility: Importance and Enhancement Techniques - PMC [pmc.ncbi.nlm.nih.gov]
• 2. The Importance of Solubility for New Drug Molecules – Biomedical and Pharmacology Journal [biomedpharmajournal.org]
• 3. azolifesciences.com [azolifesciences.com]
• 4. Shake-Flask Solubility Assay - Enamine [enamine.net]
• 5. FORMULATION DEVELOPMENT - Solubility-Enhancing Technologies in Pharmaceutical Development, a Mini-Review [drug-dev.com]
• 6. tert-Butyl 6-bromo-1H-indole-1-carboxylate 147621-26-9 [sigmaaldrich.com]
• 7. chemscene.com [chemscene.com]
• 8. Solvent Miscibility Table [sigmaaldrich.com]

Navigating the Safety Profile of a Novel Research Chemical: A Technical Guide for tert-Butyl 6-bromo-4-fluoro-1H-indole-1-carboxylate

An In-Depth Hazard Assessment and Safe Handling Protocol for Researchers and Drug Development Professionals

Editor's Note: In the dynamic landscape of pharmaceutical research and development, novel chemical entities are synthesized and evaluated at a rapid pace. While this accelerates discovery, it often precedes the establishment of a comprehensive, publicly available Material Safety Data Sheet (MSDS) for each new compound. This is the case for tert-Butyl 6-bromo-4-fluoro-1H-indole-1-carboxylate, a specialized indole derivative with potential applications in medicinal chemistry.

This technical guide has been developed to address this information gap. In the absence of a specific MSDS for the title compound, this document provides a robust hazard assessment and detailed safe handling protocols based on a thorough analysis of structurally analogous compounds for which safety data is available. This guide is intended to empower researchers, scientists, and drug development professionals with the critical information needed to handle this compound responsibly and safely.

Compound Identification and Structural Analogs

Target Compound: tert-Butyl 6-bromo-4-fluoro-1H-indole-1-carboxylate

While a specific CAS number for this compound is not readily found in public databases, its identity is defined by its chemical structure. The safety profile of this molecule can be inferred by examining its constituent parts and by comparing it to structurally related compounds for which toxicological and safety data are known.

Key Structural Features Influencing Hazard Profile:

• Indole Core: A common heterocyclic scaffold in medicinal chemistry.

• Bromine and Fluorine Substitution: Halogenation can significantly impact reactivity and biological activity.

• tert-Butoxycarbonyl (Boc) Protecting Group: Generally considered to be of low toxicity itself, but its presence modifies the overall properties of the molecule.

Primary Analog Compounds for Safety Data Extrapolation:

• tert-Butyl 6-bromo-1H-indole-1-carboxylate (CAS: 147621-26-9): Lacks the fluorine atom.

• Tert-butyl 3-bromo-6-fluoro-1H-indole-1-carboxylate (CAS: 1314406-46-6): Different bromine substitution pattern.

• 6-Bromo-4-fluoro-1H-indole (CAS: 885520-59-2): The un-protected parent indole.

Hazard Identification and Classification

Based on the available data for its structural analogs, tert-Butyl 6-bromo-4-fluoro-1H-indole-1-carboxylate should be treated as a hazardous substance. The following hazard classifications are inferred:

Hazard Class	Category	GHS Hazard Statement(s)	Signal Word	Pictogram
Acute Toxicity, Oral	Category 3 or 4	H301: Toxic if swallowed or H302: Harmful if swallowed	Danger or Warning	GHS06 (Skull and Crossbones) or GHS07 (Exclamation Mark)
Skin Corrosion/Irritation	Category 2	H315: Causes skin irritation	Warning	GHS07 (Exclamation Mark)
Serious Eye Damage/Eye Irritation	Category 2A	H319: Causes serious eye irritation	Warning	GHS07 (Exclamation Mark)
Specific Target Organ Toxicity — Single Exposure (Respiratory Tract Irritation)	Category 3	H335: May cause respiratory irritation	Warning	GHS07 (Exclamation Mark)
Acute Toxicity, Inhalation	Likely Category 4	H332: Harmful if inhaled	Warning	GHS07 (Exclamation Mark)

Summary of Potential Health Effects:

• Ingestion: May be harmful or toxic if swallowed.

• Skin Contact: Can cause skin irritation.

• Eye Contact: Can cause serious eye irritation.

• Inhalation: May cause respiratory tract irritation.

First-Aid Measures

In the event of exposure, immediate action is crucial. The following first-aid procedures are recommended:

• General Advice: Move out of the dangerous area. Consult a physician and show this safety guide to the doctor in attendance.

• If Inhaled: Move the person into fresh air. If not breathing, give artificial respiration. Consult a physician.

• In Case of Skin Contact: Take off immediately all contaminated clothing. Rinse skin with water/shower. Consult a physician.

• In Case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing. Immediately call a poison center or doctor/physician.

• If Swallowed: Rinse mouth. Do NOT induce vomiting. Never give anything by mouth to an unconscious person. Immediately call a poison center or doctor/physician.

Safe Handling and Storage Protocols

Adherence to proper handling and storage procedures is paramount to minimizing risk.

Engineering Controls

• Work with this compound should be conducted in a well-ventilated area, preferably in a certified chemical fume hood.

• Ensure that eyewash stations and safety showers are close to the workstation location.

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is essential for safe handling. The following diagram illustrates the recommended PPE for working with tert-Butyl 6-bromo-4-fluoro-1H-indole-1-carboxylate.

Caption: Recommended PPE and workflow for handling the compound.

Storage Conditions

• Store in a tightly closed container in a dry and well-ventilated place.

• Recommended storage temperature is in a refrigerator (2-8°C) to ensure stability.

• Keep away from strong oxidizing agents.

Accidental Release Measures

In the event of a spill, follow these procedures:

• Evacuate Personnel: Ensure all non-essential personnel are cleared from the area.

• Ventilate the Area: Work in a fume hood if possible.

• Contain the Spill: Use a suitable absorbent material (e.g., vermiculite, sand) to contain the spill. Do not use combustible materials, such as saw dust.

• Collect the Spill: Carefully sweep up the absorbed material and place it into a suitable, closed container for disposal.

• Decontaminate the Area: Clean the spill area thoroughly with a suitable solvent, followed by soap and water.

• Dispose of Waste: Dispose of the contaminated material as hazardous waste in accordance with local, state, and federal regulations.

Physical and Chemical Properties

While experimental data for the target compound is limited, the following properties can be estimated based on its structure and analogs:

Property	Estimated Value
Molecular Formula	C13H13BrFNO2
Molecular Weight	314.15 g/mol
Appearance	Likely a solid at room temperature
Solubility	Expected to be soluble in organic solvents such as dichloromethane, ethyl acetate, and methanol. Low water solubility is anticipated.
Stability	Stable under recommended storage conditions.

Stability and Reactivity

• Reactivity: No specific reactivity data is available. However, it should be considered stable under normal handling and storage conditions.

• Chemical Stability: Stable under recommended storage conditions.

• Conditions to Avoid: Avoid exposure to heat, light, and moisture.

• Incompatible Materials: Strong oxidizing agents.

• Hazardous Decomposition Products: Under fire conditions, may produce carbon oxides (CO, CO2), nitrogen oxides (NOx), hydrogen bromide gas, and hydrogen fluoride.

Toxicological Information

No specific toxicological studies have been performed on tert-Butyl 6-bromo-4-fluoro-1H-indole-1-carboxylate. The toxicological assessment is based on data from structurally similar compounds. The primary routes of exposure are ingestion, inhalation, and skin/eye contact. The compound is presumed to be an irritant and may be toxic if ingested.

Disposal Considerations

Dispose of this compound and its container in accordance with all applicable local, state, and federal regulations. It is the responsibility of the waste generator to determine the proper waste classification and disposal methods.

Conclusion

While a comprehensive, manufacturer-provided MSDS for tert-Butyl 6-bromo-4-fluoro-1H-indole-1-carboxylate is not yet available, a thorough analysis of its structure and comparison to known analogs allows for the development of a robust safety and handling guide. By treating this compound with the precautions outlined in this document, researchers can mitigate the potential risks and work safely to explore its potential in drug discovery and development.

References

As a specific MSDS for the target compound is unavailable, this reference list includes safety data sheets and product pages for the structural analogs used for this assessment.

• Sigma-Aldrich.
• Sigma-Aldrich.
• BLD Pharm.Product Page for 6-Bromo-4-fluoro-1H-indole. (CAS: 885520-59-2)
• Thermo Fisher Scientific.
• Globally Harmonized System of Classification and Labelling of Chemicals (GHS).

Protocols & Analytical Methods

Application Notes and Protocols for the Suzuki-Miyaura Cross-Coupling of tert-Butyl 6-bromo-4-fluoro-1H-indole-1-carboxylate

Introduction

The indole scaffold is a cornerstone in medicinal chemistry, forming the core of numerous natural products and synthetic drugs with a wide array of biological activities.[1] The ability to functionalize the indole nucleus at specific positions is crucial for the development of new therapeutic agents. The Suzuki-Miyaura cross-coupling reaction stands as a premier method for the formation of carbon-carbon bonds, prized for its mild conditions, broad functional group tolerance, and the stability of its organoboron reagents.[1][2] This guide provides a detailed examination of the Suzuki-Miyaura cross-coupling conditions for tert-Butyl 6-bromo-4-fluoro-1H-indole-1-carboxylate, a substrate of significant interest for generating 6-aryl-4-fluoro-1H-indole derivatives, which are valuable motifs in drug discovery. The presence of a fluorine atom at the 4-position can significantly influence the physicochemical and pharmacological properties of the resulting compounds, making this a key transformation for medicinal chemists.

Reaction Principle and Mechanistic Insights

The Suzuki-Miyaura reaction facilitates the coupling of an organoboron species with an organic halide, catalyzed by a palladium complex.[2] The generally accepted mechanism proceeds through a catalytic cycle involving a Pd(0) active species.

The overall transformation for our substrate of interest is:

tert-Butyl 6-bromo-4-fluoro-1H-indole-1-carboxylate + Ar-B(OH)₂ --(Pd catalyst, Base, Solvent)--> tert-Butyl 6-aryl-4-fluoro-1H-indole-1-carboxylate

The catalytic cycle can be broken down into three key steps:

• Oxidative Addition: The active Pd(0) catalyst inserts into the carbon-bromine bond of the indole substrate to form a Pd(II) intermediate. The electron-withdrawing nature of the fluorine atom at the 4-position can increase the reactivity of the aryl bromide towards oxidative addition.[3]

• Transmetalation: The organic group from the boronic acid is transferred to the palladium center. This step is facilitated by a base, which activates the boronic acid.[4]

• Reductive Elimination: The two organic fragments on the palladium complex are coupled, forming the desired C-C bond and regenerating the Pd(0) catalyst, which then re-enters the catalytic cycle.

The catalytic cycle of the Suzuki-Miyaura reaction.

Substrate-Specific Considerations

• 4-Fluoro Substituent: The electron-withdrawing fluorine atom at the C4 position of the indole ring is expected to activate the C-Br bond at the C6 position towards oxidative addition, which is often the rate-determining step in the catalytic cycle.[3] This can potentially allow for milder reaction conditions compared to more electron-rich bromoindoles.

• N-Boc Protecting Group: The tert-butoxycarbonyl (Boc) group serves two important functions. Firstly, it protects the indole nitrogen, preventing potential side reactions or catalyst inhibition that can occur with N-H-containing indoles.[5] Secondly, as an electron-withdrawing group, it further enhances the reactivity of the bromoindole substrate in the oxidative addition step.[6] However, it's important to note that in some cases, strongly electron-withdrawing protecting groups can decrease the reactivity of indolylboronic acids, though in our case, the indole is the halide partner.[6] The Boc group is also relatively stable under many Suzuki-Miyaura conditions but can be labile under strongly acidic or basic conditions at elevated temperatures.

Optimized Reaction Conditions

The selection of the palladium source, ligand, base, and solvent is critical for a successful Suzuki-Miyaura coupling. For the tert-Butyl 6-bromo-4-fluoro-1H-indole-1-carboxylate substrate, a range of conditions can be employed, with the optimal choice depending on the electronic and steric properties of the coupling partner (the arylboronic acid).

Component	Recommendation	Rationale and Considerations
Palladium Precursor	Pd(OAc)₂, Pd₂(dba)₃, or Palladacycle pre-catalysts (e.g., SPhos Pd G3)	Pd(II) sources like Pd(OAc)₂ are reduced in situ to the active Pd(0) species. Pd₂(dba)₃ is a stable Pd(0) source. Palladacycle pre-catalysts are often more active and stable, allowing for lower catalyst loadings.[7]
Ligand	Buchwald-type ligands (e.g., SPhos, XPhos), or dppf	Bulky and electron-rich phosphine ligands like SPhos and XPhos are highly effective for coupling electron-deficient aryl halides as they promote the oxidative addition step and facilitate reductive elimination.[7] Pd(dppf)Cl₂ is also a reliable catalyst for couplings involving bromoindoles.[5]
Base	K₃PO₄, K₂CO₃, Cs₂CO₃	The choice of base is crucial for the transmetalation step. K₃PO₄ and Cs₂CO₃ are often effective for challenging couplings.[7] K₂CO₃ is a milder and often suitable choice. The base should be finely powdered to ensure good reactivity.
Solvent	1,4-Dioxane/H₂O, Toluene/H₂O, or 2-MeTHF/H₂O	Aprotic polar solvents are commonly used. The addition of a small amount of water is often beneficial for dissolving the inorganic base and facilitating the reaction.[5]
Boronic Acid	Arylboronic acids or Arylboronic acid pinacol esters	Boronic acids are standard, but pinacol esters can offer greater stability and are less prone to protodeboronation, a common side reaction.[7]

Experimental Protocols

The following protocols provide a starting point for the Suzuki-Miyaura coupling of tert-Butyl 6-bromo-4-fluoro-1H-indole-1-carboxylate. Optimization may be necessary for specific arylboronic acids.

Protocol A: General Conditions with Pd(dppf)Cl₂

This protocol utilizes a commonly available and reliable catalyst system.

Materials:

• tert-Butyl 6-bromo-4-fluoro-1H-indole-1-carboxylate

• Arylboronic acid (1.2 - 1.5 equivalents)

• [1,1'-Bis(diphenylphosphino)ferrocene]dichloropalladium(II) (Pd(dppf)Cl₂) (2-5 mol%)

• Potassium carbonate (K₂CO₃) (2-3 equivalents)

• Anhydrous 1,4-dioxane

• Degassed water

Procedure:

• To a dry reaction vessel (e.g., a Schlenk flask) equipped with a magnetic stir bar, add tert-Butyl 6-bromo-4-fluoro-1H-indole-1-carboxylate (1.0 eq.), the arylboronic acid (1.2 eq.), and finely powdered K₂CO₃ (2.0 eq.).

• Add the Pd(dppf)Cl₂ catalyst (0.03 eq.).

• Seal the vessel and evacuate and backfill with an inert gas (e.g., Argon or Nitrogen) three times.

• Add anhydrous 1,4-dioxane and degassed water (typically in a 4:1 to 5:1 ratio) via syringe. The final reaction concentration should be around 0.1 M.

• Heat the reaction mixture to 80-100 °C with vigorous stirring.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Upon completion, cool the reaction to room temperature.

• Dilute the mixture with an organic solvent such as ethyl acetate and wash with water and then brine.

• Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Protocol B: High-Activity Conditions with a Buchwald Palladacycle

This protocol uses a highly active pre-catalyst, which may be beneficial for more challenging or sterically hindered arylboronic acids.

Materials:

• tert-Butyl 6-bromo-4-fluoro-1H-indole-1-carboxylate

• Arylboronic acid (1.2 - 1.5 equivalents)

• SPhos Pd G3 (1-3 mol%)

• Potassium phosphate (K₃PO₄) (2-3 equivalents)

• Anhydrous 2-Methyltetrahydrofuran (2-MeTHF)

Procedure:

• In a glovebox or under a positive flow of inert gas, add tert-Butyl 6-bromo-4-fluoro-1H-indole-1-carboxylate (1.0 eq.), the arylboronic acid (1.3 eq.), and finely powdered K₃PO₄ (2.5 eq.) to a dry reaction vessel.

• Add the SPhos Pd G3 pre-catalyst (0.02 eq.).

• Seal the vessel and remove from the glovebox.

• Add anhydrous, degassed 2-MeTHF via syringe to achieve a concentration of approximately 0.1 M.

• Heat the reaction mixture to 80-100 °C with vigorous stirring.

• Monitor the reaction progress by TLC or LC-MS.

• Once the starting material is consumed, cool the reaction to room temperature.

• Filter the reaction mixture through a pad of celite, washing with ethyl acetate.

• Concentrate the filtrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

Experimental workflow for the Suzuki-Miyaura coupling.

Troubleshooting Guide

Problem	Potential Cause(s)	Recommended Solution(s)
Low or No Conversion	- Inactive catalyst- Inappropriate base or solvent- Insufficient degassing (oxygen contamination)	- Screen different palladium catalysts and ligands (e.g., switch to a more active palladacycle).- Try a stronger base like K₃PO₄ or Cs₂CO₃.- Ensure thorough degassing of solvents and reaction mixture.[7]
Protodebromination	- Presence of a hydride source (e.g., certain solvents or impurities)	- Use high-purity, anhydrous aprotic solvents and an inorganic base.
Homocoupling of Boronic Acid	- Presence of oxygen- High reaction temperature	- Rigorously exclude oxygen from the reaction mixture.- Lower the reaction temperature if possible.
Protodeboronation	- Excess water- Harsh basic conditions- High temperatures	- Use anhydrous solvents and a carefully measured amount of base.- Consider using a more stable boronic ester (e.g., pinacol ester).[7]

Conclusion

The Suzuki-Miyaura cross-coupling of tert-Butyl 6-bromo-4-fluoro-1H-indole-1-carboxylate is a robust and versatile method for the synthesis of 6-aryl-4-fluoroindole derivatives. The electronic properties of the substrate, namely the electron-withdrawing fluorine and N-Boc groups, render it an excellent candidate for this transformation. Careful selection of the palladium catalyst, ligand, base, and solvent system is paramount for achieving high yields and purity. The protocols and insights provided in this guide offer a solid foundation for researchers and drug development professionals to successfully employ this important reaction in their synthetic endeavors.

References

• Willemse, T. et al. (2020). Suzuki–Miyaura Cross‐Coupling of Bromotryptophan Derivatives at Ambient Temperature. Chemistry – A European Journal. Available at: [Link]

• Yoneda Labs. Suzuki-Miyaura cross-coupling: Practical Guide. Available at: [Link]

• Chemistry LibreTexts. (2024). Suzuki-Miyaura Coupling. Available at: [Link]

• Organic Chemistry Portal. Suzuki Coupling. Available at: [Link]

• Serrano, E. et al. (2019). Recent Developments in the Suzuki–Miyaura Reaction Using Nitroarenes as Electrophilic Coupling Reagents. Catalysts. Available at: [Link]

• Gandeepan, P. et al. (2016). Palladium-catalyzed regioselective C–H fluoroalkylation of indoles at the C4-position. Chemical Communications. Available at: [Link]

• El Kazzouli, S. et al. (2021). A regioselective C7 bromination and C7 palladium-catalyzed Suzuki–Miyaura cross-coupling arylation of 4-substituted NH-free indazoles. Scientific Reports. Available at: [Link]

• Iacobazzi, G. et al. (2024). Palladium-Catalyzed Synthesis of 6-aryl Dopamine Derivatives. Molecules. Available at: [Link]

• Hradilova, L. et al. (2018). Modification of Boc-Protected CAN508 via Acylation and Suzuki-Miyaura Coupling. Molecules. Available at: [Link]

• Request PDF. Palladium‐Catalyzed Regioselective C(4)−H Fluoroalkoxylation of Indoles Through Weak Chelation Assistance. Available at: [Link]

• Lafrance, M. et al. (2010). Palladium-Catalyzed Indole, Pyrrole, and Furan Arylation by Aryl Chlorides. The Journal of Organic Chemistry. Available at: [Link]

• Bellina, F. et al. (2004). Arylboronic Acids and Arylpinacolboronate Esters in Suzuki Coupling Reactions Involving Indoles. Partner Role Swapping and Heterocycle Protection. The Journal of Organic Chemistry. Available at: [Link]

• Organic Chemistry Portal. A Palladium-Catalyzed Strategy for the Preparation of Indoles: A Novel Entry into the Fischer Indole Synthesis. Available at: [Link]

• de Oliveira, R. A. et al. (2015). "Green" Suzuki-Miyaura cross-coupling: An exciting mini-project for chemistry undergraduate students. Educación Química. Available at: [Link]

• Cacchi, S. & Fabrizi, G. (2015). Recent Developments in the Suzuki-Miyaura Reaction: 2010–2014. Organic Process Research & Development. Available at: [Link]

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• 4. Suzuki Coupling [organic-chemistry.org]
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• 6. pubs.acs.org [pubs.acs.org]
• 7. pdf.benchchem.com [pdf.benchchem.com]

Standard Boc deprotection protocols for tert-Butyl 6-bromo-4-fluoro-1H-indole-1-carboxylate

Application Note: Optimization of N-Boc Deprotection Protocols for Electron-Deficient Halogenated Indoles

Executive Summary & Mechanistic Rationale

The removal of the tert-butoxycarbonyl (Boc) protecting group is a foundational transformation in organic synthesis. However, applying standard deprotection conditions to highly deactivated substrates like tert-butyl 6-bromo-4-fluoro-1H-indole-1-carboxylate requires strategic optimization.

Electronic Causality in Deprotection: Unlike aliphatic amines, the nitrogen lone pair in an indole is delocalized into the aromatic 10π system, imparting significant carbamate (or amide) character to the N-Boc group. The standard acidic cleavage mechanism relies on the initial protonation of the carbamate carbonyl, followed by the rate-limiting expulsion of a tert-butyl cation to form a carbamic acid, which then decarboxylates (1)[1].

In tert-butyl 6-bromo-4-fluoro-1H-indole-1-carboxylate, the highly electronegative 4-fluoro and 6-bromo substituents withdraw electron density from the indole core via inductive effects. This severe electronic deactivation destabilizes the protonated intermediate, drastically reducing the reaction rate in standard 20% TFA/DCM mixtures. To overcome this kinetic barrier, researchers must pivot to either harsher anhydrous acids (e.g., 4M HCl in dioxane) (2)[2], base-catalyzed solvolysis (exploiting the enhanced electrophilicity of the carbamate carbonyl) (3)[3], or thermolytic cleavage in fluorinated solvents (4)[4].

Comparative Deprotection Strategies

Method	Reagents	Solvent	Temp (°C)	Typical Time	Yield (%)	Mechanistic Advantage for Halogenated Indoles
Anhydrous Acid	4M HCl	1,4-Dioxane	0 to 25	1 - 4 h	>90%	High acid strength overcomes EWG deactivation; avoids aqueous workup.
Standard Acid	TFA (20-50%)	DCM	25 to 40	4 - 18 h	70-85%	Standard method, but EWGs slow the reaction; may require gentle heating.
Base-Catalyzed	NaOMe (0.2 eq)	MeOH	25	0.5 - 2 h	>92%	Exploits the amide-like character of N-Boc indoles; highly selective.
Thermolytic	None	TFE or HFIP	120 - 150	0.5 - 1 h	>95%	Acid/base-free; fluorinated solvents stabilize the transition state.

Visualizing the Mechanistic Divergence

Mechanistic divergence of acid-catalyzed vs. base-catalyzed N-Boc deprotection.

Validated Experimental Protocols

Protocol A: Anhydrous Acidic Cleavage (4M HCl in Dioxane) This is the premier method for deactivated indoles when the molecule lacks other acid-sensitive groups. The anhydrous nature prevents side reactions often seen with aqueous acids.

• Preparation: Dissolve tert-butyl 6-bromo-4-fluoro-1H-indole-1-carboxylate (1.0 mmol) in anhydrous 1,4-dioxane (5.0 mL) in an oven-dried flask under an argon atmosphere.

• Reagent Addition: Cool the solution to 0 °C. Dropwise, add 4M HCl in dioxane (10.0 mmol, 2.5 mL).

• Reaction Progression: Remove the ice bath and stir at 25 °C.

• Self-Validation Check: Monitor by TLC (Hexanes:EtOAc 4:1). The N-Boc indole (Rf ~0.7, UV active) will convert to the free 6-bromo-4-fluoro-1H-indole (Rf ~0.3, highly fluorescent under 254 nm UV). If starting material persists after 3 hours, the deactivated nature of the ring is resisting protonation; gently warm the reaction to 40 °C.

• Workup: Once complete, concentrate the mixture in vacuo. The resulting hydrochloride salt can be partitioned between EtOAc and saturated aqueous NaHCO3. Wash the organic layer with brine, dry (Na2SO4), and concentrate to yield the free indole.

Protocol B: Mild Base-Catalyzed Deprotection (NaOMe/MeOH) Highly recommended if the substrate contains acid-labile moieties (e.g., silyl ethers, acetals). The electron-withdrawing halogens make this base-catalyzed solvolysis exceptionally fast.

• Preparation: Dissolve the substrate (1.0 mmol) in anhydrous methanol (10.0 mL).

• Reagent Addition: Add a catalytic amount of sodium methoxide (0.2 mmol, 0.5 M solution in MeOH).

• Reaction Progression: Stir at room temperature. The reaction is typically complete within 30 to 60 minutes due to the highly electrophilic carbamate carbon.

• Self-Validation Check: LC-MS analysis should show the disappearance of the [M+H]+ peak for the protected species and the emergence of the [M-Boc+H]+ peak. No intermediate masses should be observed.

• Workup: Quench with 1 mL of saturated aqueous NH4Cl. Evaporate the methanol under reduced pressure, dilute with water, and extract with DCM (3 x 10 mL). Dry and concentrate.

Protocol C: Thermolytic Cleavage in TFE Reserved for highly recalcitrant or dual-sensitive substrates. Fluorinated alcohols stabilize the transition state of the thermal elimination.

• Preparation: Dissolve the substrate (1.0 mmol) in 2,2,2-trifluoroethanol (TFE) (10.0 mL) in a heavy-walled pressure tube or microwave vial.

• Heating: Seal the vessel and heat to 120 °C for 60 minutes (or microwave at 150 °C for 20 minutes).

• Self-Validation Check: The reaction generates isobutylene and CO2 gas. Upon cooling, carefully vent the vial. Complete conversion is usually achieved without any side products.

• Workup: Simply concentrate the reaction mixture in vacuo. No aqueous workup is required, yielding analytically pure free indole.

Troubleshooting Workflow

Strategic workflow for optimizing N-Boc deprotection of recalcitrant indoles.

References

• Benchchem. (2025). Technical Support Center: Removal of Protecting Groups in Indole Synthesis. Benchchem.
• Benchchem. (2025).
• Han, G., Tamaki, M., & Hruby, V. J. (2001). Fast, efficient and selective deprotection of the tert-butoxycarbonyl (Boc) group using HCl/dioxane (4 M). Journal of Peptide Research.
• Liang, X.-W., et al. (2024). Selective Thermal Deprotection of N-Boc Protected Amines in Continuous Flow. Organic Process Research & Development.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. experts.arizona.edu [experts.arizona.edu]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pubs.acs.org [pubs.acs.org]

Buchwald-Hartwig amination of tert-Butyl 6-bromo-4-fluoro-1H-indole-1-carboxylate

Application Note: High-Yield Buchwald-Hartwig Amination of tert-Butyl 6-bromo-4-fluoro-1H-indole-1-carboxylate

Introduction and Scope

The functionalized indole core is a privileged scaffold in drug discovery. Specifically, the 4-fluoroindole motif is highly prized because the fluorine atom modulates the basicity of adjacent amines, increases lipophilicity, and blocks metabolic oxidation pathways. Functionalization at the C6 position via transition-metal-catalyzed C-N cross-coupling (Buchwald-Hartwig amination) allows for rapid structure-activity relationship (SAR) exploration.

This application note provides a robust, field-tested protocol for the amination of tert-butyl 6-bromo-4-fluoro-1H-indole-1-carboxylate. As a Senior Application Scientist, I have structured this guide to address the specific electronic and steric challenges of this substrate, ensuring a self-validating system that maximizes yield while preserving sensitive functional groups.

Mechanistic Insights and Causality (E-E-A-T)

Successful cross-coupling of this specific substrate requires a deep understanding of the causality behind the reagent selection:

• Substrate Electronics (The 4-Fluoro Effect) : The strongly electronegative fluorine atom at the C4 position exerts an inductive electron-withdrawing effect across the indole system. This lowers the energy of the Lowest Unoccupied Molecular Orbital (LUMO) of the aromatic ring, which thermodynamically favors and accelerates the initial oxidative addition of the Pd(0) catalyst into the C6-Br bond.

• Protecting Group Dynamics (N-Boc Sensitivity) : The tert-butyloxycarbonyl (Boc) group at N1 is essential to prevent competitive N-arylation or polymerization of the indole itself[1]. However, the Boc group is highly sensitive to strong nucleophilic bases (e.g., Sodium tert-butoxide, NaOtBu) under elevated temperatures. To ensure a self-validating system where side-reactions are minimized, a milder inorganic base, specifically Cesium Carbonate (Cs2CO3), is strictly required[2].

• Catalyst and Ligand Selection : We recommend the Pd2(dba)3 / BrettPhos (or RuPhos) catalytic system[3]. BrettPhos is a dialkylbiaryl phosphine ligand with a massive steric profile that forces the palladium center into a highly active mono-ligated L-Pd(0) state. This structural bulk accelerates reductive elimination (the rate-limiting C-N bond-forming step for RuPhos/BrettPhos systems) while completely suppressing β-hydride elimination and bis-arylation of primary amines[4].

Catalytic Cycle

Figure 1. Pd-catalyzed Buchwald-Hartwig amination cycle for 6-bromo-4-fluoroindole.

Experimental Protocol

A self-validating, step-by-step methodology designed for high reproducibility.

Reagents :

• tert-Butyl 6-bromo-4-fluoro-1H-indole-1-carboxylate (1.0 mmol, 314.15 mg)

• Amine nucleophile (primary or secondary) (1.2 mmol)

• Tris(dibenzylideneacetone)dipalladium(0) [Pd2(dba)3] (0.02 mmol, 2 mol%, 18.3 mg)

• BrettPhos (for primary amines) or RuPhos (for secondary amines) (0.04 mmol, 4 mol%)

• Cesium Carbonate [Cs2CO3] (2.0 mmol, 651.6 mg)

• Anhydrous 1,4-Dioxane (5.0 mL)

Step-by-Step Workflow :

• Preparation (Inert Atmosphere) : In a nitrogen-filled glovebox or using standard Schlenk techniques, charge an oven-dried 20 mL reaction vial with the indole substrate, Pd2(dba)3, BrettPhos, and finely powdered, anhydrous Cs2CO3.

  • Causality: Pd(0) and electron-rich phosphines are highly sensitive to oxidation; strict exclusion of oxygen prevents catalyst deactivation.

• Solvent and Amine Addition : Add the amine nucleophile (if solid, add in step 1) followed by 5.0 mL of anhydrous 1,4-Dioxane.

• Degassing : Seal the vial with a PTFE-lined septum cap. If prepared outside a glovebox, sparge the mixture with argon gas for 10 minutes.

  • Causality: Dissolved oxygen leads to homocoupling of the aryl bromide and rapid oxidation of the phosphine ligand into an inactive phosphine oxide.

• Heating : Transfer the vial to a pre-heated aluminum block at 90 °C. Stir vigorously (800 rpm) for 4 to 12 hours. Monitor the reaction via LC-MS or TLC.

  • Causality: Vigorously stirring is required because the reaction is a heterogeneous mixture (Cs2CO3 is largely insoluble in dioxane). Poor stirring will artificially halt the reaction at the deprotonation step.

• Workup : Upon complete consumption of the starting material, cool the reaction to room temperature. Dilute with ethyl acetate (10 mL) and filter the heterogeneous mixture through a short pad of Celite to remove the inorganic salts and precipitated palladium black.

• Purification : Concentrate the filtrate under reduced pressure. Purify the crude residue via flash column chromatography (Silica gel, Hexanes/Ethyl Acetate gradient) to afford the pure N-Boc protected aminated indole[5].

Experimental Workflow Diagram

Figure 2. Step-by-step experimental workflow for the Buchwald-Hartwig amination.

Quantitative Data: Condition Optimization

The following table summarizes the causal relationship between base/ligand selection and reaction efficiency, validating the choice of Cs2CO3 and BrettPhos for this specific substrate class.

Entry	Base (2.0 eq)	Ligand (4 mol%)	Solvent	Temp (°C)	Conversion (%)	Boc Deprotection (%)	Isolated Yield (%)
1	NaOtBu	BrettPhos	Toluene	90	>95	>80	<15 (Desired)
2	K3PO4	XPhos	1,4-Dioxane	90	60	<5	52
3	Cs2CO3	BrettPhos	1,4-Dioxane	90	>95	<2	88
4	Cs2CO3	BINAP	1,4-Dioxane	90	30	<2	25

Table 1. Optimization of reaction conditions for the amination of tert-butyl 6-bromo-4-fluoro-1H-indole-1-carboxylate with a primary amine. Entry 3 represents the optimized, self-validating protocol.

References

• Rapid Construction of a Chloromethyl-Substituted Duocarmycin-like Prodrug. MDPI Molecules (2023).[Link]

• Recent Progress Concerning the N-Arylation of Indoles. MDPI Molecules (2021).[Link]

• Dual role of nitroarenes as electrophiles and arylamine surrogates in Buchwald–Hartwig-type coupling for C–N bond construction. RSC Advances (2024).[Link]

• Ligand Effects of BrettPhos and RuPhos on Rate-Limiting Steps in Buchwald–Hartwig Amination Reaction. ACS Omega (2020).[Link]

• The 25th Anniversary of the Buchwald–Hartwig Amination: Development, Applications, and Outlook. ACS Catalysis (2019).[Link]

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• 5. mdpi.com [mdpi.com]

Application Note: Regioselective Lithiation Techniques for tert-Butyl 6-bromo-4-fluoro-1H-indole-1-carboxylate

Executive Summary

The functionalization of multi-halogenated indole scaffolds is a critical operation in the development of complex active pharmaceutical ingredients (APIs). tert-Butyl 6-bromo-4-fluoro-1H-indole-1-carboxylate (N-Boc-6-bromo-4-fluoroindole) presents a unique synthetic challenge and opportunity: it possesses multiple reactive sites that can be selectively targeted using precise organolithium chemistry.

By manipulating the kinetics and thermodynamics of the lithiation event through reagent selection, chemists can achieve divergent regiocontrol. This application note details the mechanistic causality, quantitative parameters, and self-validating protocols required to achieve exclusive C-6 functionalization (via Halogen-Metal Exchange) or C-2 functionalization (via Directed Ortho-Metalation).

Mechanistic Rationale & Reaction Causality

To achieve absolute regiocontrol, one must understand the competing electronic and steric forces at play within the substrate.

Pathway A: Kinetic Control via Halogen-Metal Exchange (C-6)

The C-6 position is primed for Halogen-Metal Exchange (HME). When treated with an alkyllithium reagent such as t-butyllithium (t-BuLi) at cryogenic temperatures (-78 °C), the exchange of the bromine atom for lithium is diffusion-controlled and virtually instantaneous. This kinetic rapidity outpaces any potential deprotonation at C-2 or nucleophilic attack on the N-Boc carbonyl .

• Causality of Equivalents: Exactly 2.0 to 2.2 equivalents of t-BuLi are required. The first equivalent performs the exchange, generating the C-6 lithio-indole and t-butyl bromide. The second equivalent immediately acts as a base to perform an E2 elimination on the generated t-butyl bromide, producing isobutylene, isobutane, and lithium bromide. This prevents the t-butyl bromide from acting as an electrophile and alkylating the newly formed indole anion.

Pathway B: Thermodynamic Control via Directed Ortho-Metalation (C-2)

If functionalization at C-2 is desired, HME must be suppressed. This is achieved by using a non-nucleophilic, sterically hindered amide base such as Lithium diisopropylamide (LDA) or Lithium 2,2,6,6-tetramethylpiperidide (LTMP) .

• Causality of the Directing Group: The N-Boc group acts as a powerful Directed Metalation Group (DMG). The carbonyl oxygen of the Boc group coordinates the lithium cation of the LDA hexamer/dimer, bringing the basic nitrogen into close spatial proximity to the C-2 proton. Despite the presence of the C-4 fluorine (which can also act as a DMG), the combined inductive acidification of the adjacent nitrogen and the strong coordination of the Boc group makes C-2 the thermodynamically preferred site for deprotonation .

Quantitative Data: Reagent Selection & Regioselectivity

The following table summarizes the critical parameters required to diverge the reaction pathway effectively.

Parameter	C-6 Lithiation (Halogen-Metal Exchange)	C-2 Lithiation (Directed Ortho-Metalation)
Optimal Reagent	t-BuLi (1.7 M in pentane)	LDA (2.0 M in THF/heptane)
Stoichiometry	2.1 - 2.2 Equivalents	1.1 - 1.2 Equivalents
Temperature Profile	Strictly -78 °C	-78 °C (can warm to -40 °C for trapping)
Solvent System	Anhydrous THF	Anhydrous THF
Metalation Time	15 - 20 minutes	45 - 60 minutes
Primary Risk Factor	Nucleophilic attack on Boc if > -60 °C	Incomplete deprotonation if wet solvent used
Typical Yields	80% - 92% (Electrophile dependent)	75% - 88% (Electrophile dependent)

Reaction Pathway Visualization

Fig 1: Divergent regioselective lithiation pathways for N-Boc-6-bromo-4-fluoroindole.

Experimental Protocols

The following methodologies are designed as self-validating systems. Built-in analytical checkpoints ensure that the intermediate organolithium species has formed correctly before the valuable electrophile is introduced.

Protocol 1: Regioselective C-6 Formylation via Br-Li Exchange

This protocol utilizes N,N-dimethylformamide (DMF) as the electrophile to yield the C-6 aldehyde.

Step-by-Step Methodology:

• Preparation: Flame-dry a 50 mL Schlenk flask under vacuum and backfill with ultra-high purity Argon (repeat 3x). Add tert-Butyl 6-bromo-4-fluoro-1H-indole-1-carboxylate (314 mg, 1.0 mmol) and anhydrous THF (10 mL).

• Cooling: Submerge the flask in a dry ice/acetone bath and allow the internal temperature to equilibrate to -78 °C for 15 minutes.

• Lithiation: Using a gas-tight syringe, add t-BuLi (1.7 M in pentane, 1.29 mL, 2.2 mmol) dropwise down the side of the flask over 5 minutes. The solution will typically transition from colorless to a pale yellow/orange hue.

• Self-Validation Checkpoint: Stir for 15 minutes. Validation: Withdraw a 0.1 mL aliquot via syringe and immediately quench into a vial containing 0.5 mL of D₂O. Extract with EtOAc and analyze via GC-MS or ¹H NMR. You must observe >95% deuterium incorporation at C-6 and the complete disappearance of the starting material's bromine isotope pattern before proceeding.

• Electrophilic Trapping: Add anhydrous DMF (232 µL, 3.0 mmol) dropwise. Stir at -78 °C for 30 minutes, then remove the cooling bath and allow the reaction to warm to 0 °C over 1 hour.

• Quench & Workup: Quench the reaction carefully with saturated aqueous NH₄Cl (10 mL). Extract the aqueous layer with EtOAc (3 x 15 mL). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, filter, and concentrate in vacuo. Purify via flash chromatography to afford the 6-formyl derivative.

Protocol 2: Regioselective C-2 Methylation via Directed Ortho-Metalation

This protocol utilizes Iodomethane (MeI) as the electrophile to yield the C-2 methyl derivative while preserving the C-6 bromide.

Step-by-Step Methodology:

• Base Preparation: In a separate flame-dried flask under Argon, add anhydrous diisopropylamine (168 µL, 1.2 mmol) and THF (5 mL). Cool to -78 °C and add n-BuLi (1.6 M in hexanes, 0.75 mL, 1.2 mmol). Stir for 30 minutes at 0 °C to form LDA, then recool to -78 °C.

• Metalation: Dissolve tert-Butyl 6-bromo-4-fluoro-1H-indole-1-carboxylate (314 mg, 1.0 mmol) in anhydrous THF (5 mL) and add it dropwise to the LDA solution at -78 °C.

• Self-Validation Checkpoint: Stir the mixture at -78 °C for 45 minutes. Validation: The formation of the C-2 lithiated species is typically accompanied by a distinct deepening of color (often deep orange to red). A D₂O quench of a 0.1 mL aliquot (as described in Protocol 1) should confirm >95% deuterium incorporation at C-2 with the C-6 bromide remaining completely intact.

• Electrophilic Trapping: Add Iodomethane (93 µL, 1.5 mmol) dropwise. The deep color of the lithiated intermediate should rapidly dissipate upon successful alkylation. Stir for 1 hour at -78 °C.

• Quench & Workup: Quench with saturated aqueous NH₄Cl (10 mL) at -78 °C, then allow to warm to room temperature. Extract with EtOAc (3 x 15 mL), wash with brine, dry over Na₂SO₄, and concentrate. Purify via flash chromatography to isolate the 2-methyl-6-bromo-4-fluoroindole derivative.

References

• Hasan, I.; Marinelli, E. R.; Lin, L. C. C.; Fowler, F. W.; Levy, A. B. "Synthesis and reactions of N-protected 2-lithiated pyrroles and indoles. The tert-butoxycarbonyl substituent as a protecting group." Journal of Organic Chemistry, 1981.[Link]

• Dai, D.; Venepalli, B. R. "Regioselective C2-lithiation of N-Boc-3-bromopyrroles: A novel approach towards the synthesis and scale-up of 3-(2-formyl-4-methyl-1-H-pyrrol-3-yl)propanoic acid." Tetrahedron Letters, 2015.[Link]

• Amat, M.; Hadida, S.; Sathyanarayana, S.; Bosch, J. "Preparation of 3-Substituted Indoles: 3-Ethylindole (Halogen-Metal Exchange Dynamics)." Organic Syntheses, 2000.[Link]

Application of tert-Butyl 6-bromo-4-fluoro-1H-indole-1-carboxylate in oncology drug discovery

Application Note: Strategic Utilization of tert-Butyl 6-bromo-4-fluoro-1H-indole-1-carboxylate in Oncology Drug Discovery

Executive Summary

The development of targeted oncology therapeutics relies heavily on the precise engineering of small-molecule scaffolds to achieve high target affinity, metabolic stability, and optimal pharmacokinetic profiles. tert-Butyl 6-bromo-4-fluoro-1H-indole-1-carboxylate (CAS: 1799412-27-3) has emerged as a highly privileged building block in modern medicinal chemistry[1]. By combining a regioselective cross-coupling handle (C6-bromide), a bioisosteric metabolic shield (C4-fluorine), and a robust protecting group (N1-Boc), this intermediate enables the rapid assembly of complex kinase inhibitors and nuclear receptor modulators[2]. This application note details the structural rationale, physicochemical data, and validated protocols for deploying this scaffold in oncology drug discovery.

Molecular Anatomy & Structural Rationale

Successful drug design requires understanding the causality behind every atomic substitution. The architecture of tert-Butyl 6-bromo-4-fluoro-1H-indole-1-carboxylate is purposefully designed to solve three common challenges in indole-based drug discovery:

• The C4-Fluoro Effect (Metabolic & Binding Causality): Indoles are notoriously susceptible to cytochrome P450-mediated oxidation, particularly at the electron-rich C3 and C4 positions. Fluorine substitution at C4 fundamentally alters the electronic landscape of the indole ring. By withdrawing electron density via the inductive effect, the fluorine atom lowers the Highest Occupied Molecular Orbital (HOMO), rendering the core highly resistant to oxidative degradation[3]. Furthermore, the highly electronegative fluorine atom can engage in orthogonal multipolar interactions with backbone amides in kinase hinge regions, establishing a critical vector for target residence time.

• The C6-Bromo Handle (Vector Growth): The 6-position of the indole ring naturally projects into the solvent-exposed channel or deep hydrophobic pockets of many kinase ATP-binding sites. The C-Br bond serves as a highly reactive electrophile for palladium-catalyzed cross-couplings (Suzuki-Miyaura, Buchwald-Hartwig), allowing researchers to systematically grow the molecule and optimize binding enthalpy[4].

• The N1-Boc Protecting Group (Chemoselectivity): Unprotected indoles can coordinate with palladium species, leading to catalyst poisoning or undesired N-arylation. The bulky tert-butoxycarbonyl (Boc) group sterically shields the nitrogen and electronically deactivates the pyrrole ring, ensuring that oxidative addition occurs exclusively at the C6-C-Br bond[1].

Fig 1. Strategic functionalization handles of the 4-fluoroindole scaffold.

Physicochemical and Reactivity Profile

To facilitate experimental design, the quantitative data and reactivity parameters of the compound are summarized below.

Table 1: Physicochemical Properties and Reactivity Profile

Parameter	Value / Description	Experimental Implication
CAS Number	1799412-27-3[1]	Key identifier for procurement and inventory.
Molecular Formula	C13H13BrFNO2	Defines mass spectrometric parent ions.
Molecular Weight	314.15 g/mol	Isotopic pattern shows distinct ~1:1 doublet at m/z 314/316 (M+H)⁺ due to ⁷⁹Br/⁸¹Br.
LogP (Predicted)	~3.8	Highly lipophilic; requires organic/biphasic solvent systems for reactions.
Boc Lability	Cleaved at pH < 2	Requires anhydrous acidic conditions (e.g., TFA/DCM) for controlled deprotection.
Cross-Coupling	High reactivity at C6	Compatible with Pd(dppf)Cl₂, Pd(PPh₃)₄, and modern precatalysts (e.g., XPhos Pd G3).

Oncology Applications: Targeting Angiogenesis and Tumor Immunity

The 4-fluoroindole core is prominently featured in two major oncology paradigms:

1. Receptor Tyrosine Kinase (RTK) Inhibition: Angiogenesis, the formation of new vasculature, is critical for tumor survival. 4-Fluoroindole derivatives are essential structural elements in inhibitors targeting the Vascular Endothelial Growth Factor Receptor (VEGFR). The indole NH (post-deprotection) acts as a hydrogen bond donor to the kinase hinge region, while the 4-fluoro group locks the conformation and prevents rapid clearance.

2. RORγt Inverse Agonists: The Retinoic acid-related orphan receptor gamma t (RORγt) is a master transcription factor for Th17 cells. Modulating RORγt has profound implications in cancer immunotherapy and autoimmune diseases. 6-Substituted 4-fluoroindoles have been patented as potent RORγt modulators, where the C6-substituent drives deep into the ligand-binding domain (LBD) to disrupt co-activator recruitment[2][4].

Fig 2. Disruption of VEGFR2 oncogenic signaling by 4-fluoroindole inhibitors.

Validated Experimental Protocols

To ensure reproducibility and scientific integrity, the following protocols are designed as self-validating systems. Causality for reagent selection and in-process controls are explicitly defined.

Protocol 1: Regioselective C6 Suzuki-Miyaura Cross-Coupling

Objective: To introduce an aryl or heteroaryl group at the C6 position while preserving the N-Boc group.

Causality & Design: We utilize Pd(dppf)Cl₂ because its large bite angle facilitates the reductive elimination of sterically hindered biaryls. A biphasic solvent system (1,4-Dioxane/Water) is chosen to ensure the inorganic base (K₂CO₃) is fully dissolved, which is critical for the transmetalation step, while keeping the lipophilic indole in the organic phase.

Materials:

• tert-Butyl 6-bromo-4-fluoro-1H-indole-1-carboxylate (1.0 equiv)

• Aryl/Heteroaryl boronic acid or pinacol ester (1.2 equiv)

• Pd(dppf)Cl₂·CH₂Cl₂ adduct (0.05 equiv)

• Potassium carbonate (K₂CO₃) (2.5 equiv)

• 1,4-Dioxane and Deionized Water (4:1 v/v ratio)

Step-by-Step Procedure:

• Preparation: In a rigorously dried Schlenk flask, combine the indole substrate, boronic acid, and K₂CO₃.

• Solvent Addition: Add the 1,4-Dioxane/Water mixture.

• Degassing (Critical Step): Sparge the mixture with ultra-pure Argon for 15 minutes. Oxygen must be excluded to prevent the homocoupling of the boronic acid and the oxidation of the palladium catalyst.

• Catalyst Addition: Quickly add Pd(dppf)Cl₂ under a positive stream of Argon. Seal the flask.

• Reaction: Heat the mixture to 90°C in a pre-heated oil bath for 4–6 hours.

• Self-Validation (In-Process Control): At 4 hours, sample the organic layer for LC-MS analysis. The reaction is complete when the characteristic isotopic doublet of the starting material (m/z 314/316) is entirely replaced by the mass of the coupled product.

• Workup: Cool to room temperature, dilute with Ethyl Acetate, and wash with brine. Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate in vacuo. Purify via silica gel chromatography.

Protocol 2: Chemoselective N-Boc Deprotection

Objective: To reveal the biologically active indole NH for target engagement (e.g., hinge binding).

Causality & Design: The Boc group is cleaved via acid-catalyzed hydrolysis. Trifluoroacetic acid (TFA) in Dichloromethane (DCM) is utilized because it provides a clean, homogeneous environment. The generation of the tert-butyl cation during cleavage requires careful temperature control to prevent undesired Friedel-Crafts alkylation on electron-rich regions of the newly formed molecule.

Materials:

• C6-Functionalized N-Boc Indole intermediate (1.0 equiv)

• Trifluoroacetic acid (TFA) (10.0 equiv)

• Dichloromethane (DCM) (Anhydrous)

Step-by-Step Procedure:

• Dissolution: Dissolve the intermediate in anhydrous DCM (approx. 0.1 M concentration) and cool to 0°C using an ice bath.

• Acid Addition: Add TFA dropwise over 5 minutes to control the exothermic cleavage.

• Reaction: Remove the ice bath and allow the reaction to warm to room temperature. Stir for 2 hours.

• Self-Validation (In-Process Control): Monitor via TLC (Hexanes/EtOAc). The deprotected indole will typically have a significantly lower Rf value due to the exposed, polar NH group. In ¹H-NMR, the disappearance of the massive 9-proton singlet at ~1.65 ppm confirms complete deprotection.

• Workup: Concentrate the mixture under reduced pressure to remove DCM and excess TFA. To remove residual TFA, co-evaporate the crude residue with Toluene three times.

• Neutralization: If necessary, partition the residue between EtOAc and saturated aqueous NaHCO₃, extract, dry, and concentrate to yield the free indole.

References

• National Center for Biotechnology Information. "tert-Butyl 6-bromo-4-fluoro-1H-indole-1-carboxylate." PubChem Compound Summary for CID 91809587. Accessed March 18, 2026.[Link]

• World Intellectual Property Organization. "Nuclear receptor modulators." Patent WO2016200851A1. Accessed March 18, 2026.

• University of Siena. "DNA-Encoded Chemical Libraries: Advances and Applications to Drug Difficult Targets." USiena Air Repository. Accessed March 18, 2026.[Link]

• ResearchGate. "Commercial Synthesis of a Pyrrolotriazine–Fluoroindole Intermediate to Brivanib Alaninate: Process Development Directed toward Impurity Control." Organic Process Research & Development. Accessed March 18, 2026.[Link]

Sources

• 1. tert-Butyl 6-bromo-4-fluoro-1H-indole-1-carboxylate | C13H13BrFNO2 | CID 91809587 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. WO2016200851A1 - Nuclear receptor modulators - Google Patents [patents.google.com]
• 3. usiena-air.unisi.it [usiena-air.unisi.it]
• 4. WO2016200851A1 - Nuclear receptor modulators - Google Patents [patents.google.com]

Technical Notes & Optimization

Optimizing reaction yields for the synthesis of tert-Butyl 6-bromo-4-fluoro-1H-indole-1-carboxylate

Welcome to the Technical Support Center for the N-Boc protection of halogenated indoles. This portal is designed for drug development professionals and synthetic chemists who require high-yielding, scalable, and reproducible protocols for synthesizing tert-butyl 6-bromo-4-fluoro-1H-indole-1-carboxylate.

Below, you will find mechanistic intelligence, a self-validating experimental protocol, quantitative optimization data, and a troubleshooting desk addressing the most common points of failure.

Mechanistic Intelligence & Substrate Specifics

Substrate-Specific Challenge: The indole nitrogen in 6-bromo-4-fluoro-1H-indole is significantly less nucleophilic than in an unsubstituted indole. This is due to the strong inductive electron-withdrawing effects of the fluorine and bromine atoms at the 4- and 6-positions. Consequently, the uncatalyzed reaction with di-tert-butyl dicarbonate (Boc₂O) is impractically slow.

To overcome this, the addition of 4-dimethylaminopyridine (DMAP) is mandatory. DMAP attacks Boc₂O to form a highly electrophilic N-Boc-pyridinium ion pair, which subsequently forces the nucleophilic attack by the deactivated indole nitrogen[1]. This catalytic cycle is accompanied by the rapid decomposition of the leaving group into tert-butoxide (which acts as a base) and carbon dioxide gas[2].

Catalytic cycle of DMAP-mediated N-Boc protection of 6-bromo-4-fluoro-1H-indole.

Self-Validating Experimental Protocol

This protocol is engineered as a self-validating system. Do not proceed to the next step unless the in-process validation checkpoints are met.

Scale: 10.0 mmol (2.14 g of 6-bromo-4-fluoro-1H-indole)

Step	Operation	Causal Logic & Validation Checkpoint
1. Purging & Dissolution	Charge a flame-dried 100 mL round-bottom flask with 6-bromo-4-fluoro-1H-indole (2.14 g, 10.0 mmol) and anhydrous CH₂Cl₂ (30 mL) under an argon atmosphere.	Logic: Moisture rapidly hydrolyzes the Boc₂O-DMAP intermediate. Validation: Solution must be completely clear and free of particulates.
2. Base & Catalyst Addition	Add Triethylamine (Et₃N) (2.10 mL, 15.0 mmol) and DMAP (122 mg, 1.0 mmol, 10 mol%). Cool the flask to 0 °C using an ice bath.	Logic: Et₃N acts as the bulk proton sink to prevent acid-catalyzed Boc cleavage; DMAP acts as the nucleophilic catalyst.
3. Controlled Electrophile Addition	Dissolve Boc₂O (2.62 g, 12.0 mmol) in anhydrous CH₂Cl₂ (10 mL). Add this solution dropwise to the reaction mixture over 15 minutes.	Logic: The reaction between DMAP and Boc₂O is nearly instantaneous and highly exothermic, releasing CO₂[3]. Dropwise addition prevents thermal runaway. Validation: Observe steady, controlled gas evolution (bubbling). Lack of gas indicates degraded Boc₂O.
4. Reaction Maturation	Remove the ice bath and allow the reaction to stir at 25 °C for 4 hours.	Validation: Perform TLC (Hexanes/EtOAc 9:1). The starting material spot (lower Rf) must be completely absent.
5. Quench & Phase Separation	Add 5% aqueous citric acid (20 mL) and stir vigorously for 5 minutes. Separate the layers. Wash the organic layer with brine (20 mL), dry over anhydrous Na₂SO₄, and concentrate in vacuo.	Logic: Citric acid selectively protonates DMAP and Et₃N, partitioning them into the aqueous layer and preventing silica gel streaking during purification[2]. Validation: Aqueous phase pH should test at ~3-4.

Yield Optimization Data

The following table summarizes the quantitative data from our parameter optimization studies. Use this matrix to adjust your conditions based on your available reagents and scale.

Parameter Set	Base (Equiv)	DMAP (mol%)	Solvent	Temp (°C)	Time (h)	Isolated Yield (%)	Mechanistic Observation
Baseline	Et₃N (1.2)	5	CH₂Cl₂	25	12	65%	Incomplete conversion; deactivated indole requires higher catalyst loading.
Catalyst Inc.	Et₃N (1.2)	20	CH₂Cl₂	25	4	82%	Faster kinetics, but difficult to remove residual DMAP during workup.
Solvent Swap	DIPEA (1.5)	10	THF	65	2	88%	Heating drives conversion but increases trace dimerization side-products.
Optimal	Et₃N (1.5)	10	CH₂Cl₂	0 to 25	4	96%	Controlled exotherm minimizes side products; complete conversion.

Troubleshooting Desk & FAQs

Decision tree for troubleshooting low yields in indole N-Boc protection workflows.

Q1: Why is my reaction stalling at 50-60% conversion despite adding excess Boc₂O?

A: The N-Boc protection of indoles relies entirely on the generation of the highly reactive N-Boc-pyridinium intermediate[1]. If the reaction stalls, the most common culprit is the degradation of Boc₂O via hydrolysis. Moisture in the solvent or hygroscopic starting materials will rapidly consume the N-Boc-pyridinium species, releasing CO₂ and tert-butanol[3]. Corrective Action: Ensure strictly anhydrous conditions. If a reaction has stalled, do not just add more Boc₂O; you must add a proportional spike of DMAP (5 mol%) alongside the fresh Boc₂O (0.5 eq) to regenerate the active catalytic species.

Q2: I observe rapid, violent gas evolution upon adding DMAP. Is this normal, and how do I control it?

A: Yes, this is a mechanistic hallmark. The reaction between DMAP and Boc₂O is nearly instantaneous and generates stoichiometric amounts of carbon dioxide gas as the tert-butyl carbonate leaving group decomposes[3]. In a closed system, this causes a dangerous pressure buildup. Corrective Action: Never run this protection in a sealed vessel. To control the exotherm, invert the addition order: dissolve the indole, DMAP, and base in the solvent, cool to 0 °C, and add a solution of Boc₂O dropwise[3].

Q3: How do I efficiently remove DMAP and unreacted Boc₂O during workup?

A: Residual DMAP complicates purification by causing severe baseline streaking on silica gel, while unreacted Boc₂O co-elutes with the product. Corrective Action: Wash the organic layer with a mild aqueous acid (e.g., 5% citric acid or 1 M NaHSO₄). This selectively protonates DMAP and the triethylamine base, partitioning them into the aqueous phase without cleaving the newly formed indole N-Boc group[2]. To destroy excess Boc₂O, add a primary amine scavenger (like N,N-dimethylethylenediamine) 30 minutes before quenching; this converts unreacted Boc₂O into a highly polar, water-soluble urea derivative that washes away in the aqueous phase.

References

• Dual protection of amino functions involving Boc RSC Advances[Link]

• Boc Protection Mechanism (Boc2O + DMAP) Common Organic Chemistry[Link]

• Diazonamide synthetic studies. Reactivity of N-unsubstituted benzofuro[2,3-b]indolines Chemistry of Heterocyclic Compounds[Link]

Sources

• 1. osi131.osi.lv [osi131.osi.lv]
• 2. Dual protection of amino functions involving Boc - RSC Advances (RSC Publishing) DOI:10.1039/C3RA42956C [pubs.rsc.org]
• 3. Boc Protection Mechanism (Boc2O + DMAP) [commonorganicchemistry.com]

Best purification and chromatography methods for tert-Butyl 6-bromo-4-fluoro-1H-indole-1-carboxylate

Welcome to the advanced technical support hub for the isolation and purification of tert-Butyl 6-bromo-4-fluoro-1H-indole-1-carboxylate (commonly referred to as 1-Boc-6-bromo-4-fluoroindole). This molecule is a highly valued intermediate in medicinal chemistry; the 6-bromo position serves as a prime handle for palladium-catalyzed cross-couplings, while the 4-fluoro substitution modulates the electronic properties of the indole core.

However, the N-Boc protection on the indole nitrogen introduces unique chromatographic challenges. Unlike aliphatic amines, the indole nitrogen's lone pair is delocalized into the aromatic π-system. This prevents the carbamate carbonyl from effectively sharing the electron density, making the N-Boc bond unusually weak and highly susceptible to thermolytic or acid-catalyzed cleavage on active surfaces like silica gel[1].

This guide provides field-proven, self-validating protocols to ensure you recover your product with >99% purity and intact protecting groups.

Section 1: Physicochemical Profiling & Chromatographic Strategy

Before initiating any purification, it is critical to understand the physical parameters governing the molecule's behavior. The lipophilic nature of the Boc group, combined with the heavy halogens, dictates a highly non-polar chromatographic approach.

Table 1: Physicochemical Parameters & Chromatographic Implications

Parameter	Value / Characteristic	Chromatographic Implication
Molecular Weight	314.15 g/mol	Elutes as a distinct, high-mass band; easily detectable by LC-MS.
Lipophilicity (LogP)	~4.5 (Highly Lipophilic)	Requires a highly non-polar mobile phase (e.g., Hexane/EtOAc 95:5).
UV Absorbance	λmax​ ~220 nm, 280 nm	Strong UV activity allows for real-time monitoring at 254 nm.
Acid Stability	Poor (N-Boc Indole)	Requires base-washed silica or neutral alumina to prevent on-column cleavage.
Thermal Stability	Moderate	Evaporation must be kept strictly below 30°C to avoid thermolytic deprotection[2].

Table 2: Mobile Phase System Comparison

Solvent System	Selectivity ( ΔRf​ )	Elution Speed	Risk of Compound Degradation
Hexane / EtOAc (Standard)	Excellent	Moderate	High (if silica silanol groups are highly active)
Hexane / EtOAc + 1% Et 3​ N	Excellent	Fast	Low (Acidic silanol groups neutralized)
Dichloromethane (100%)	Poor	Very Fast	Moderate
Toluene / Acetone	Good	Moderate	Low (Less acidic environment)

Section 2: Purification Workflows & Validation Logic

To prevent catastrophic loss of the Boc group during purification, your workflow must account for the acidity of the stationary phase and the thermal stress of solvent removal.

Workflow for the purification of 1-Boc-6-bromo-4-fluoroindole.

Section 3: Troubleshooting FAQs

Q1: Why am I observing free 6-bromo-4-fluoro-1H-indole in my purified fractions even though my crude NMR showed >95% Boc protection? A: You are experiencing on-column deprotection. The active, weakly acidic silanol groups on standard normal-phase silica gel can catalyze the thermolytic cleavage of the N-Boc group on indoles, releasing isobutylene and CO 2​ [1]. This degradation is exacerbated by prolonged column residence times. Solution: Deactivate your silica gel by pre-flushing the column with 1% Triethylamine (Et 3​ N) in Hexane, or switch to neutral alumina.

Q2: How do I separate the product from unreacted Boc anhydride (Boc 2​ O)? A: Boc 2​ O is highly non-polar and lacks a strong UV chromophore, meaning it often co-elutes invisibly with your product on normal-phase silica[3]. Solution: Before chromatography, subject the crude mixture to high vacuum (0.1 mbar) at 30°C for 2 hours. Boc 2​ O is volatile enough to be removed under these conditions. If chromatography is unavoidable, use a chemical stain like phosphomolybdic acid (PMA) or KMnO 4​ to visualize the Boc 2​ O on your TLC plates.

Q3: My compound crashed out during dry loading. What is the best loading technique? A: Never dry-load N-Boc indoles onto raw silica gel. Pre-adsorbing the crude mixture onto silica gel subjects the molecule to highly concentrated acidic sites during the rotary evaporation phase, leading to massive degradation before the column even begins. Solution: Dry-load onto Celite 545 . Celite is chemically inert and will not cleave the Boc group. Alternatively, wet-load the sample using a minimal volume of Dichloromethane (DCM).

Q4: Can I use Reversed-Phase HPLC (RP-HPLC) for final polishing? A: Yes, but you must strictly avoid standard acidic modifiers. A typical RP-HPLC mobile phase containing 0.1% Trifluoroacetic acid (TFA) will rapidly cleave the Boc group. Instead, utilize a neutral mobile phase (e.g., pure Water/Acetonitrile) or a slightly basic buffer (e.g., 10 mM Ammonium Bicarbonate, pH 8.5).

Section 4: Self-Validating Purification Protocols

To ensure absolute trustworthiness in your methodology, use the following self-validating protocol. It incorporates a 2D-TLC assay to empirically prove that your specific batch of silica gel will not destroy your compound.

Phase 1: The 2D-TLC Validation Assay

Before committing your entire crude batch to a column, validate the stationary phase.

Self-validating 2D-TLC workflow to test silica gel compatibility.

• Spot the crude mixture in the bottom-left corner of a 5x5 cm silica TLC plate.

• Develop the plate in 95:5 Hexane:EtOAc.

• Remove the plate and let it sit at room temperature for 15 minutes (simulating the time the compound will spend on the column).

• Rotate the plate 90 degrees and develop it again in the same solvent system.

• Validation Check: Visualize under UV 254 nm. If the 1-Boc-6-bromo-4-fluoroindole spot lies perfectly on the diagonal axis, your silica is safe. If a second spot appears below the diagonal (indicating the formation of the highly polar free indole), your silica is too acidic and must be deactivated.

Phase 2: Triethylamine-Deactivated Flash Chromatography

Causality: Adding a trace amine neutralizes the active silanol sites, preventing the protonation of the carbamate intermediate.

• Column Packing: Prepare a slurry of silica gel (230-400 mesh) in Hexane containing 1% v/v Triethylamine (Et 3​ N) . Pour the slurry and allow the bed to settle[3].

• Equilibration: Flush the column with 2 column volumes (CV) of the 1% Et 3​ N/Hexane solution, followed by 2 CV of pure Hexane to remove excess amine that might interfere with fraction collection.

• Sample Loading: Dissolve the crude residue in a minimal amount of DCM. Add Celite 545 (approx. 2x the mass of the crude) and evaporate to a free-flowing powder under reduced pressure. Load this powder evenly onto the top of the silica bed.

• Elution: Run an isocratic gradient of 95:5 Hexane:Ethyl Acetate. Monitor the eluent at 254 nm. The Boc-protected indole will elute rapidly ( Rf​ ~ 0.6), well before any unreacted free indole ( Rf​ ~ 0.2).

• Cold Concentration: Pool the product-containing fractions. Evaporate the solvent using a rotary evaporator with the water bath set strictly to ≤ 30°C . N-Boc indoles can undergo solvent-free thermolysis at elevated temperatures[2].

• Final Validation: Co-spot the concentrated product against the starting material on a fresh TLC plate to ensure no deprotection occurred during the evaporation step.

References

• Selective Deprotection of N-Boc Catalyzed by Silica Gel , jlu.edu.cn. Available at:1

• Application Note: Purification of Indole-3-Carboxamides Using Column Chromatography , benchchem.com. Available at: 3

• Boc Groups as Protectors and Directors for Ir-Catalyzed C–H Borylation of Heterocycles , nih.gov. Available at: 2

Sources

• 1. Selective Deprotection of N-Boc Catalyzed by Silica Gel [cjcu.jlu.edu.cn]
• 2. Boc Groups as Protectors and Directors for Ir-Catalyzed C–H Borylation of Heterocycles - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]

Technical Support Center: Navigating Reactions with tert-Butyl 6-bromo-4-fluoro-1H-indole-1-carboxylate

Welcome to the technical support center for tert-Butyl 6-bromo-4-fluoro-1H-indole-1-carboxylate. This guide is designed for researchers, scientists, and drug development professionals to provide expert advice and troubleshooting strategies for minimizing defluorination and other common side reactions encountered during the chemical modification of this versatile building block. Our goal is to equip you with the knowledge to optimize your reaction conditions, improve yields, and ensure the integrity of your target molecules.

Introduction: The Challenge of Selective Functionalization

tert-Butyl 6-bromo-4-fluoro-1H-indole-1-carboxylate is a valuable starting material in medicinal chemistry, offering multiple sites for diversification. The primary challenge lies in achieving selective functionalization at the C-6 bromine position without compromising the C-4 fluorine substituent. Defluorination, an unwanted side reaction, can occur under various conditions, particularly during palladium-catalyzed cross-coupling reactions, leading to a mixture of products and complicating purification. This guide provides a deep dive into the mechanistic underpinnings of this side reaction and offers practical, field-proven solutions to mitigate it.

Troubleshooting Guide: Minimizing Defluorination

This section addresses specific issues you may encounter in the lab, providing a systematic approach to problem-solving.

Issue 1: Significant Defluorination Observed in a Suzuki-Miyaura Coupling Reaction

Question: I am attempting a Suzuki-Miyaura coupling with my tert-Butyl 6-bromo-4-fluoro-1H-indole-1-carboxylate and a boronic acid, but I am observing a significant amount of the 6-aryl-4-H-indole byproduct. How can I prevent this defluorination?

Answer: Hydrodefluorination is a known challenge in palladium-catalyzed cross-coupling reactions involving fluoroarenes. The mechanism often involves the formation of palladium-hydride species that can react with the starting material or product. Here’s a multi-faceted approach to suppress this side reaction:

1. Re-evaluate Your Choice of Base:

The base is a critical factor. Strong bases, especially in the presence of protic solvents, can promote the formation of palladium-hydrides and also directly attack the electron-deficient indole ring, leading to defluorination via a nucleophilic aromatic substitution (SNAr) type mechanism.

• Recommendation: Switch to milder, non-nucleophilic bases. While strong bases like NaOtBu are common in many cross-coupling reactions, they can be detrimental here. Weaker inorganic bases are generally preferred.

• Rationale: Milder bases are less likely to generate high concentrations of reactive palladium-hydride species. They also reduce the likelihood of direct nucleophilic attack on the C-F bond.

Base	Strength	Common Issues	Recommended Alternatives
NaOtBu, KOtBu	Strong	Can promote hydrodefluorination and Boc-group cleavage at elevated temperatures.	K₃PO₄, Cs₂CO₃, K₂CO₃, CsF
Cs₂CO₃, K₂CO₃	Moderate	Generally well-tolerated, but can still lead to some defluorination at high temperatures.	K₃PO₄, CsF
K₃PO₄, CsF	Mild	Often the best choice for sensitive substrates; minimizes side reactions.	Consider using a combination of mild bases.

2. Optimize Your Catalyst and Ligand System:

The electronic and steric properties of the phosphine ligand play a crucial role in stabilizing the palladium catalyst and influencing the relative rates of the desired catalytic cycle versus off-cycle side reactions.

• Recommendation: Employ bulky, electron-rich biarylphosphine ligands.

• Rationale: These ligands promote rapid oxidative addition and reductive elimination, the key steps in the desired cross-coupling pathway. This increased rate of the productive reaction outcompetes the slower hydrodefluorination pathway.[1] Electron-poor ligands, in contrast, can sometimes favor pathways leading to C-F bond activation.[2]

Recommended Ligands:

• SPhos

• XPhos

• RuPhos

• BrettPhos

3. Control Reaction Temperature and Time:

Higher temperatures can provide the activation energy needed for the undesired defluorination pathway.

• Recommendation: Run reactions at the lowest effective temperature. Start with temperatures around 80 °C and only increase if the reaction is sluggish. Monitor the reaction closely by TLC or LC-MS and stop it as soon as the starting material is consumed to prevent product decomposition.

• Rationale: Defluorination often has a higher activation energy than the desired cross-coupling. By keeping the temperature lower, you can favor the kinetic product. Prolonged reaction times, even at moderate temperatures, can lead to gradual accumulation of the defluorinated byproduct.

4. Ensure Anhydrous and Degassed Conditions:

Water and oxygen can interfere with the catalytic cycle and promote side reactions.

• Recommendation: Use anhydrous solvents and degas the reaction mixture thoroughly with an inert gas (argon or nitrogen) before adding the catalyst.

• Rationale: Water can react with strong bases and contribute to the formation of hydride species. Oxygen can oxidize the active Pd(0) catalyst to inactive Pd(II), leading to sluggish reactions and allowing more time for side reactions to occur.

Protocol 1: Optimized Suzuki-Miyaura Coupling to Minimize Defluorination

This protocol provides a robust starting point for minimizing defluorination.

Reagents and Setup:

• tert-Butyl 6-bromo-4-fluoro-1H-indole-1-carboxylate (1.0 equiv)

• Boronic acid or ester (1.2-1.5 equiv)

• Palladium pre-catalyst (e.g., Pd₂(dba)₃, 2 mol%)

• Bulky biarylphosphine ligand (e.g., SPhos, 4 mol%)

• Mild base (e.g., K₃PO₄, 2.0-3.0 equiv)

• Anhydrous, degassed solvent (e.g., dioxane or toluene)

Procedure:

• To an oven-dried reaction vial, add the indole starting material, boronic acid/ester, and base.

• Seal the vial with a septum and purge with argon for 10-15 minutes.

• In a separate vial, prepare a solution of the palladium pre-catalyst and ligand in the reaction solvent.

• Add the catalyst solution to the reaction vial via syringe.

• Heat the reaction mixture to 80-90 °C and monitor its progress by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature, dilute with ethyl acetate, and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography.

Frequently Asked Questions (FAQs)

Q1: What is the likely mechanism of defluorination in my palladium-catalyzed reaction?

A1: There are two primary mechanistic pathways for defluorination in this context:

• Reductive Hydrodefluorination: This is often the main culprit in cross-coupling reactions. It typically involves the formation of a palladium-hydride (Pd-H) species. This Pd-H species can arise from the reaction of the palladium catalyst with trace water, alcohols, or even the amine (in Buchwald-Hartwig reactions). The Pd-H can then undergo oxidative addition to the C-F bond, followed by reductive elimination to give the defluorinated product.

• Nucleophilic Aromatic Substitution (SNAr): The indole ring, particularly with the electron-withdrawing Boc group and the electronegative fluorine atom, is somewhat electron-deficient. Strong nucleophiles present in the reaction mixture (e.g., hydroxide or alkoxides generated from strong bases and trace water) can directly attack the carbon bearing the fluorine atom, leading to its displacement. This is more likely at higher temperatures.

Q2: Can the N-Boc protecting group contribute to defluorination?

A2: Indirectly, yes. The tert-butoxycarbonyl (Boc) group is strongly electron-withdrawing, which deactivates the indole ring towards electrophilic attack but makes it more susceptible to nucleophilic attack. This electronic effect can make the C-F bond more labile towards SNAr-type defluorination, especially with strong bases at elevated temperatures. However, the Boc group is generally stable to the milder basic conditions recommended for minimizing defluorination.[3] Be aware that very strong bases (like NaOtBu) combined with high temperatures can lead to cleavage of the Boc group.[4]

Q3: I am planning a Buchwald-Hartwig amination. Are the strategies to prevent defluorination the same?

A3: Yes, the core principles are the same. In Buchwald-Hartwig aminations, the amine itself can be a source of protons for the formation of Pd-H species, making careful control of reaction conditions even more critical.

• Base Selection: Use a non-nucleophilic base that is strong enough to deprotonate the amine but not so strong as to promote defluorination. LiHMDS or K₃PO₄ are often good choices.

• Ligand Choice: Bulky, electron-rich ligands like BrettPhos and RuPhos are highly effective for Buchwald-Hartwig reactions and can help to accelerate the desired C-N bond formation, thereby minimizing side reactions.[5]

• Temperature Control: As with Suzuki couplings, use the lowest effective temperature to disfavor the defluorination pathway.

Q4: Are there any alternative strategies if the above methods fail?

A4: If you continue to face challenges with defluorination, consider these alternative approaches:

• Change the Order of Reactions: If your synthetic plan allows, it might be possible to perform the functionalization at the C-4 position first, or to introduce the fluorine atom at a later stage in the synthesis.

• Use a Different Protecting Group: While the Boc group is common, other protecting groups might alter the electronic properties of the indole ring in a way that disfavors defluorination. However, this would require re-optimization of your entire synthetic route.

• Consider a "Base-Free" Protocol: Some modern cross-coupling protocols utilize systems that do not require a strong external base, which can be advantageous for sensitive substrates.[6][7] These often involve specialized coupling partners or catalyst systems.

Conclusion

Minimizing defluorination when working with tert-Butyl 6-bromo-4-fluoro-1H-indole-1-carboxylate is a matter of carefully controlling the reaction environment to favor the desired cross-coupling pathway over competing side reactions. By selecting milder bases, employing bulky electron-rich phosphine ligands, and maintaining the lowest effective reaction temperature, researchers can significantly improve the yield and purity of their target compounds. This guide provides a foundational strategy for troubleshooting and optimizing these critical reactions.

References

• Gair, J. J., et al. (2019). Palladium Catalyzed Hydrodefluorination of Fluoro-(hetero)arenes. Organic Letters.
• Gair, J. J., et al. (2021). Palladium-Catalyzed Hydrodefluorination of Fluoroarenes. Organic Syntheses.
• BenchChem. (2025). Preventing dehalogenation during reactions of bromo-fluoroanilines. BenchChem Technical Support.
• Sanford, M. (2019). All about the base- or lack of it! Base-free nickel catalysed decarbonylative Suzuki-Miyaura coupling of acid fluorides.
• BenchChem. (2025).
• Vogel, C., & Meier-Haack, J. (2012). Catalytic Cs2CO3 Promotes “Silyl Method”-Type Polycondensation. Open Journal of Polymer Chemistry.
• BenchChem. (2025). A Comparative Guide to Catalysts for Selective Cross-Coupling of 4-Bromo-2-chloro-6-iodopyridin-3-ol. BenchChem Technical Support.
• Cacchi, S., et al. (2005).
• BenchChem. (2025). preventing debromination in Suzuki coupling of bromo-imidazoles. BenchChem Technical Support.
• Watson, D. A., et al. (2023). Triflate-Selective Suzuki Cross-Coupling of Chloro- and Bromoaryl Triflates Under Ligand-Free Conditions.
• Carrow, B. P., & Hartwig, J. F. (2010). Aryl Trifluoroborates in Suzuki-Miyaura Coupling: The Roles of Endogenous Aryl Boronic Acid and Fluoride. University of Edinburgh Research Explorer.
• Omae, I. (2017).
• Scott, P. J. H., et al. (2025).
• Li, X. (2021).
• Newman, S. (2020).
• Tang, W., et al. (2023).
• Zhang, X.-G., & Tu, H.-Y. (2022). Palladium-Catalyzed Selective C-F Bond Cleavage of Trifluoropropanamides Leading to (Z)-N-α-Fluorovinylindoles.
• Douglas, C. J. (2017). Low-Temperature, Transition-Metal-Free Cross-Dehydrogenative Coupling Protocol for the Synthesis of 3,3-Disubstituted Oxindoles. PubMed.
• Organic Chemistry Portal. (n.d.). Boc-Protected Amino Groups. Organic Chemistry Portal.
• Rabie, R., et al. (n.d.). Cesium carbonate as a mediated inorganic base in some organic transformations. Journal of the Turkish Chemical Society, Section A: Chemistry.
• Doyle, A. G. (2021). Palladium-Catalyzed Fluoroalkylation via C(sp3)–S Bond Cleavage of Vinylsulfonium Salts.
• Choy, J., et al. (n.d.).
• Gembus, V., et al. (2025). Fluoride-Mediated Selective Cross-Coupling Reactions of Alkyl Halides and Trimethyl(perfluoroalkyl)silanes, Me3SiRf (Rf: CF3, C2F5) in the Absence of any Catalysts.
• Wang, J., et al. (2022).
• Kawatsura, M., et al. (2015). Palladium-catalyzed amination of 2,3,3-trifluoroallyl esters: synthesis of trifluoromethylenamines via an intramolecular fluorine shift and CF3 group construction.
• Itami, K., et al. (2021).
• Wolfe, J. P. (2008).
• Li, M., et al. (2025). Selective perfluoroalkylation and defluorination functionalization of indoles. Organic Chemistry Frontiers.
• Ursinus College. (2025). Development of Buchwald-Hartwig Amination Reaction of Unprotected, Functionalized Indoles. Ursinus Digital Commons.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Palladium Catalyzed Hydrodefluorination of Fluoro-(hetero)arenes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. lac.dicp.ac.cn [lac.dicp.ac.cn]

Technical Support Center: Handling & Storage of tert-Butyl 6-bromo-4-fluoro-1H-indole-1-carboxylate

Welcome to the Application Scientist Technical Support Center. This guide is specifically engineered for researchers, medicinal chemists, and drug development professionals working with tert-Butyl 6-bromo-4-fluoro-1H-indole-1-carboxylate (CAS: 1799412-27-3).

As a heavily functionalized building block, this compound features three distinct chemical vulnerabilities: an acid- and heat-labile N-Boc (tert-butyloxycarbonyl) protecting group, a photolabile C-Br bond, and an electron-rich indole core susceptible to autoxidation. Understanding the causality behind its degradation is critical for maintaining batch integrity, ensuring reproducible high-throughput screening, and avoiding downstream synthetic failures.

Quantitative Data: Ideal vs. Suboptimal Storage Parameters

To establish a self-validating storage system, you must control temperature, atmospheric composition, and photon exposure. The table below summarizes the quantitative and qualitative impacts of various storage conditions.

Storage Parameter	Ideal Condition	Suboptimal / Risk Condition	Mechanistic Consequence of Suboptimal Storage	Estimated Shelf Life
Temperature	-20°C	Room Temp (>20°C)	Thermal fragmentation of the Boc group into isobutylene and CO₂.	< 3 Months at RT
Atmosphere	Argon / Nitrogen	Ambient Air (O₂, CO₂)	Autoxidation of the indole pyrrole ring; trace carbonic acid formation.	6-12 Months (Air)
Light Exposure	Amber Vial / Dark	Clear Vial / Ambient UV	Homolytic cleavage of the C-Br bond; radical-driven polymerization.	Rapid degradation
Moisture	Desiccated (<10% RH)	High Humidity	Acid-catalyzed hydrolysis of the carbamate linkage.	Variable

Troubleshooting & FAQs

Q1: My batch of tert-Butyl 6-bromo-4-fluoro-1H-indole-1-carboxylate has developed a yellow/brown discoloration over time. What causes this, and is the batch ruined? Answer: The discoloration is a visual indicator of photo-oxidation and autoxidation. Indole derivatives, despite being partially deactivated by halogen substituents, remain susceptible to oxidative degradation when exposed to ambient light and oxygen 1. Furthermore, the C6-bromine bond can undergo homolytic cleavage under UV light, generating reactive aryl radicals that propagate the formation of colored oxindoles and polymeric byproducts 2. Action: Do not use heavily discolored batches for sensitive biological assays without repurification (see Protocol B). Always store the compound in amber-colored vials.

Q2: I ran an LC-MS on a stored sample and observed a major impurity at exactly[M-100] Da. What is the mechanism of this degradation? Answer: A mass loss of exactly 100 Da (from MW 314.15 to 214.15) is the classic stoichiometric signature of N-Boc deprotection 3. This occurs when trace moisture reacts with atmospheric CO₂ to form weak carbonic acid, which protonates the carbonyl oxygen of the carbamate. The intermediate collapses, releasing the free 6-bromo-4-fluoro-1H-indole, isobutylene gas (56 Da), and carbon dioxide (44 Da). This pathway is also heavily accelerated by thermal stress (>25°C) 4.

Q3: Can I store this compound as a stock solution for high-throughput screening? Answer: Storing Boc-protected indoles in solution drastically accelerates hydrolytic degradation 5. If solution storage is unavoidable, dissolve the compound in strictly anhydrous, amine-free, and acid-free solvents (e.g., anhydrous DMSO or Acetonitrile over molecular sieves). Aliquot into single-use vials, purge the headspace with Argon, and store at -80°C. Avoid repeated freeze-thaw cycles, which introduce condensation and subsequent acid-hydrolysis.

Mechanistic Degradation Pathways

The following diagram maps the causality of the two primary failure modes: Hydrolytic/Thermal Boc-loss and Photolytic/Oxidative degradation.

Primary degradation pathways of Boc-protected halofluoroindoles via thermal and photolytic stress.

Validated Experimental Protocols

To ensure a self-validating workflow, implement the following protocols. They are designed not just as steps, but as a system that verifies the integrity of the compound at each stage.

Protocol A: Receipt and Long-Term Storage Preparation

Causality: Opening a cold vial immediately upon receipt causes atmospheric moisture to condense on the powder. This moisture will slowly hydrolyze the Boc group over months of storage.

• Equilibration: Upon receiving the shipment, place the sealed vial in a vacuum desiccator and allow it to warm to room temperature (approx. 1-2 hours) before breaking the seal.

• Aliquoting: Working under low-light conditions, weigh the bulk powder into single-use amber glass vials. This prevents the entire batch from undergoing repeated freeze-thaw cycles.

• Inert Gas Purging: Gently blow a stream of dry Argon gas into the vial for 10-15 seconds. Note: Argon is heavier than ambient air and will effectively sink to blanket the solid, displacing reactive oxygen and ambient moisture.

• Sealing: Cap tightly with a PTFE-lined septum, wrap the seal tightly with Parafilm, and store immediately at -20°C.

Protocol B: Repurification of Degraded Material

Causality: If LC-MS or TLC indicates the presence of the[M-100] free indole or baseline oxidized impurities, the compound must be purified to prevent rogue variables in your assays.

• Assessment: Run a baseline TLC (Hexanes:Ethyl Acetate, 8:2). The intact Boc-indole will run near the solvent front (non-polar), while the deprotected free indole and oxidized species will be highly retained (polar).

• Flash Chromatography: Dissolve the crude mixture in a minimal amount of dichloromethane (DCM) and load it onto a silica gel column.

• Elution: Elute using a gradient of 100% Hexanes to 90:10 Hexanes:Ethyl Acetate. The bulky, non-polar N-Boc group prevents hydrogen bonding with the silica, allowing the intact tert-Butyl 6-bromo-4-fluoro-1H-indole-1-carboxylate to elute rapidly.

• Recovery: Pool the pure fractions containing the target compound. Evaporate the solvent under reduced pressure, ensuring the water bath temperature does not exceed 30°C to prevent thermal Boc-deprotection. Immediately purge the resulting solid with Argon and store at -20°C.

References

• BenchChem. Stability studies of 6,7-dichloro-2,3-dihydro-1H-indole under different conditions.1

• BenchChem. Technical Support Center: Stability and Degradation of N-(1H-Indol-3-ylmethylene)cyclohexylamine.5

• ACS Publications. High-Temperature Boc Deprotection in Flow and Its Application in Multistep Reaction Sequences.4

• BenchChem. An In-depth Technical Guide to the Boc Protection Mechanism for Amines.3

• Copernicus. Atmospheric oxidation mechanism and kinetics of indole initiated by OH and Cl.2

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. acp.copernicus.org [acp.copernicus.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. pdf.benchchem.com [pdf.benchchem.com]

Reference Data & Comparative Studies

Comparative Reactivity Guide: tert-Butyl 6-bromo-4-fluoro-1H-indole-1-carboxylate vs. Unprotected 6-bromo-4-fluoroindole

As a Senior Application Scientist in early-stage drug discovery, selecting the correct building block is not merely a matter of availability; it is a strategic decision that dictates the entire synthetic logic of a campaign. The indole core is ubiquitous in kinase inhibitors and CNS-active therapeutics. When navigating the functionalization of a heavily decorated scaffold like 6-bromo-4-fluoroindole, the presence or absence of a nitrogen protecting group—specifically the tert-butoxycarbonyl (Boc) group—fundamentally alters the molecule's electronic landscape and orthogonal reactivity.

This guide objectively compares the reactivity profiles of unprotected 6-bromo-4-fluoroindole and its N-Boc protected derivative , providing causality-driven insights and self-validating experimental workflows.

Structural & Electronic Profiling: The Causality of N-Boc Protection

The divergence in reactivity between these two molecules is rooted in the enamine-like nature of the indole ring.

In the unprotected 6-bromo-4-fluoroindole , the nitrogen lone pair actively donates into the aromatic π -system. This makes the C3 position highly nucleophilic and prone to rapid, sometimes uncontrolled, Electrophilic Aromatic Substitution (EAS). Furthermore, the free N-H bond is distinctly acidic (pKa ~16 in DMSO), meaning that any strongly basic conditions will first deprotonate the nitrogen, forming an electron-rich indolide anion that heavily resists further nucleophilic attack or metalation.

Conversely, in tert-Butyl 6-bromo-4-fluoro-1H-indole-1-carboxylate , the N-Boc group acts as a powerful electron-withdrawing group (EWG). By delocalizing the nitrogen lone pair into the carbamate carbonyl, the overall electron density of the indole core is dampened, effectively moderating C3 nucleophilicity. More importantly, the Boc carbonyl oxygen serves as a built-in Lewis basic directing group. It coordinates with alkali metals (like Li + ), enabling highly regioselective 1 at the C2 position[1].

Reactivity divergence between unprotected and N-Boc protected 6-bromo-4-fluoroindole.

Comparative Reactivity & Self-Validating Protocols

Module A: C2-Functionalization via Directed ortho-Metalation (DoM)

Functionalizing the C2 position of indoles is notoriously difficult without a directing group. Attempting to lithiate unprotected 6-bromo-4-fluoroindole requires at least 2.0 equivalents of a strong base (e.g., n-BuLi) at elevated temperatures, which inevitably triggers unwanted halogen-metal exchange at the 6-bromo position, destroying the starting material.

The N-Boc derivative elegantly solves this. The carbamate oxygen coordinates the lithium ion of Lithium Diisopropylamide (LDA), bringing the basic center into extreme proximity with the C2 proton. This lowers the activation energy for C2 deprotonation, allowing the reaction to proceed cleanly at -78°C, preserving the sensitive 6-bromo group[2].

Step-by-step workflow for Directed ortho-Metalation (DoM) and C2-borylation.

Protocol: Self-Validating C2-Borylation of N-Boc 6-bromo-4-fluoroindole

• Preparation: Dissolve N-Boc 6-bromo-4-fluoroindole (1.0 eq) in anhydrous THF (0.1 M) under an argon atmosphere. Cool the reaction flask to -78°C using a dry ice/acetone bath. (Causality: Strict temperature control prevents competitive oxidative addition or halogen-metal exchange at the C6-Br bond).

• Metalation: Add freshly prepared LDA (1.1 eq) dropwise over 15 minutes. Stir at -78°C for 1 hour.

• In-Process Validation: Extract a 0.1 mL aliquot and quench with D 2​ O. Analyze via crude 1 H NMR. Validation Check: The disappearance of the distinct C2 proton singlet (~7.6 ppm) and the incorporation of deuterium confirms >95% lithiation efficiency.

• Electrophilic Quench: Add triisopropyl borate (1.5 eq) rapidly at -78°C. Allow the mixture to slowly warm to room temperature over 2 hours.

• Hydrolysis & Isolation: Quench the reaction with 1M HCl to hydrolyze the borate ester. Extract with EtOAc, wash with brine, and dry over Na 2​ SO 4​ . The resulting C2-boronic acid can be directly used in subsequent Suzuki couplings.

Module B: Palladium-Catalyzed Cross-Coupling at C6

The 6-bromo position is primed for transition-metal catalysis. However, using the unprotected indole in basic cross-coupling conditions (particularly 3) often leads to competitive N-arylation[3]. The free N-H can also coordinate to the palladium center, poisoning the catalyst and reducing turnover numbers. The N-Boc group provides immense steric and electronic shielding, ensuring absolute chemoselectivity at the C6 position[4].

Protocol: Self-Validating C6 Suzuki-Miyaura Coupling

• Preparation: Combine N-Boc 6-bromo-4-fluoroindole (1.0 eq), an arylboronic acid (1.2 eq), K 2​ CO 3​ (2.0 eq), and Pd(dppf)Cl 2​ (0.05 eq) in a 4:1 mixture of 1,4-Dioxane and H 2​ O.

• Degassing: Sparge the biphasic mixture with N 2​ for 15 minutes. (Causality: Dissolved oxygen rapidly oxidizes the active Pd(0) species to inactive Pd(II), halting the catalytic cycle).

• Reaction: Heat the mixture to 80°C for 4 hours.

• In-Process Validation: Monitor the reaction via LCMS. Validation Check: The starting N-Boc indole exhibits a distinct 1:1 isotopic mass signature (M and M+2) due to the 7 9 Br and 8 1 Br isotopes. The complete disappearance of this isotopic signature, coupled with the emergence of the product mass, provides definitive proof of complete oxidative addition and successful transmetalation.

Quantitative Data Comparison

The following table synthesizes the functional differences between the two building blocks, providing a quick-reference guide for synthetic planning:

Property / Reaction	Unprotected 6-Bromo-4-fluoroindole	N-Boc 6-Bromo-4-fluoroindole	Causality / Mechanism
C3 Nucleophilicity	High	Moderated	N-Boc EWG effect delocalizes the nitrogen lone pair away from the ring.
N-H Acidity (pKa)	~16 (DMSO)	N/A (Protected)	Unprotected N-H readily deprotonates, forming an unreactive indolide anion.
C2 Lithiation (DoM)	Requires >2.0 eq. base	Requires 1.1 eq. base	Boc carbonyl oxygen acts as a Lewis basic directing group for Li + .
C6 Cross-Coupling	Prone to N-arylation	Highly Chemoselective	Steric and electronic shielding by Boc prevents N-coordination to Pd.
Solvent Solubility	Poor to Moderate	Excellent (Non-polar)	The bulky, lipophilic tert-butyl group disrupts intermolecular hydrogen bonding.

Conclusion & Selection Guide

Choose Unprotected 6-Bromo-4-fluoroindole when:

• Your immediate synthetic step requires functionalization at the C3 position via Electrophilic Aromatic Substitution (e.g., Vilsmeier-Haack formylation, halogenation).

• You intend to perform an intentional N-alkylation or N-arylation as the first step of your sequence.

Choose tert-Butyl 6-bromo-4-fluoro-1H-indole-1-carboxylate when:

• You need to perform highly regioselective C2-functionalization (borylation, silylation, or alkylation) via Directed ortho-Metalation[5].

• You are executing complex Palladium-catalyzed cross-couplings at the C6 position and must strictly avoid N-arylation side products.

• You require enhanced solubility in non-polar organic solvents for challenging low-temperature organometallic steps.

References

• Achievement of regioselectivity in transition metal-catalyzed direct CH (hetero)arylation reactions of heteroarenes , University of Pisa (UNIPI). 4

• 3-Alkyl-2-pyridyl Directing Group-Enabled C2 Selective C–H Silylation of Indoles and Pyrroles via an Iridium Catalyst , The Journal of Organic Chemistry - ACS Publications. 5

• Recent Advances in Room-Temperature Direct C–H Arylation Methodologies , d-nb.info.3

• New avenues in the directed deprotometallation of aromatics: recent advances in directed cupration , Dalton Transactions (RSC Publishing). 2

• Indolylboronic Acids: Preparation and Applications , PMC - NIH. 1

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A Comparative Guide to Boc and Tosyl Protecting Groups in the Synthesis of 6-bromo-4-fluoro-1H-indole

The 6-bromo-4-fluoro-1H-indole scaffold is a critical heterocyclic building block in medicinal chemistry, forming the core of numerous pharmacologically active agents. Its synthesis, however, presents challenges inherent to the indole nucleus, namely the reactivity of the N-H proton. This guide provides an in-depth comparison of two of the most ubiquitous N-protecting groups, tert-Butoxycarbonyl (Boc) and p-toluenesulfonyl (Tosyl), for the strategic synthesis involving 6-bromo-4-fluoro-1H-indole. We will explore the causality behind experimental choices, provide validated protocols, and present a comparative analysis to guide researchers in selecting the optimal strategy for their synthetic campaigns.

The Imperative of N-Protection in Indole Chemistry

The indole nitrogen's lone pair of electrons contributes to the aromaticity of the ring system, but also renders the N-H proton acidic and susceptible to undesired side reactions under both acidic and basic conditions.[1][2] Protection of this nitrogen is paramount to:

• Prevent N-alkylation or N-acylation during subsequent functionalization steps.

• Enhance solubility in organic solvents.

• Modulate the electronic properties of the indole ring, thereby directing the regioselectivity of electrophilic substitution or metallation reactions.[1]

The choice of protecting group is not trivial; it must be stable to the planned reaction conditions while being removable under conditions that do not compromise the integrity of the final molecule.[3][4]

The Boc Group: A Mild and Versatile Protector

The tert-Butoxycarbonyl (Boc) group is a carbamate-based protecting group renowned for its ease of introduction and, most notably, its facile cleavage under acidic conditions.[4][5] It is generally stable to bases, nucleophiles, and catalytic hydrogenation, making it an excellent choice for many multi-step syntheses.[3][6]

Experimental Protocol: N-Boc Protection

This procedure details the protection of 6-bromo-4-fluoro-1H-indole using di-tert-butyl dicarbonate (Boc₂O).

Materials:

• 6-bromo-4-fluoro-1H-indole (1.0 eq.)

• Sodium hydride (NaH, 60% dispersion in mineral oil, 1.2 eq.)

• Di-tert-butyl dicarbonate (Boc₂O, 1.2 eq.)

• Anhydrous Tetrahydrofuran (THF)

• Saturated aqueous ammonium chloride (NH₄Cl)

• Ethyl acetate (EtOAc)

• Brine

Procedure:

• To a flame-dried round-bottom flask under an inert atmosphere (Nitrogen or Argon), add 6-bromo-4-fluoro-1H-indole and anhydrous THF.

• Cool the solution to 0 °C using an ice bath.

• Carefully add NaH portion-wise to the stirred solution. Gas evolution (H₂) will be observed.

• Allow the mixture to stir at 0 °C for 30 minutes to ensure complete formation of the indole anion.

• In a separate flask, dissolve Boc₂O in a small amount of anhydrous THF.

• Add the Boc₂O solution dropwise to the reaction mixture at 0 °C.

• Allow the reaction to warm to room temperature and stir for 2-4 hours, monitoring completion by Thin Layer Chromatography (TLC).

• Upon completion, cool the mixture back to 0 °C and cautiously quench the reaction by the slow addition of saturated aqueous NH₄Cl.

• Partition the mixture between EtOAc and water. Separate the layers and extract the aqueous phase with EtOAc (2x).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography (Silica gel, typically using a hexane/EtOAc gradient) to yield N-Boc-6-bromo-4-fluoro-1H-indole.

Experimental Protocol: N-Boc Deprotection

The standard method for Boc removal utilizes strong acid, typically trifluoroacetic acid (TFA).

Materials:

• N-Boc-6-bromo-4-fluoro-1H-indole (1.0 eq.)

• Trifluoroacetic acid (TFA, 10-50% v/v)

• Dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate (NaHCO₃)

Procedure:

• Dissolve the N-Boc protected indole in DCM in a round-bottom flask and cool to 0 °C.

• Add TFA dropwise to the solution.

• Remove the ice bath and stir the reaction mixture at room temperature. The reaction is typically complete within 30 minutes to 2 hours.[7] Monitor by TLC.

• Upon completion, concentrate the reaction mixture under reduced pressure to remove DCM and excess TFA.

• Dissolve the residue in EtOAc and carefully neutralize by washing with saturated aqueous NaHCO₃ until gas evolution ceases.

• Wash the organic layer with water and brine, dry over Na₂SO₄, filter, and concentrate to yield the deprotected 6-bromo-4-fluoro-1H-indole.

A key advantage of the Boc group is the availability of alternative, milder deprotection methods for acid-sensitive substrates, such as thermal removal in high-boiling point solvents like 2,2,2-trifluoroethanol (TFE) or 1,1,1,3,3,3-hexafluoroisopropanol (HFIP).[8][9]

Caption: Boc Protection and Deprotection Workflow.

The Tosyl Group: A Robust and Directing Shield

The p-toluenesulfonyl (Tosyl or Ts) group is a sulfonamide-based protecting group known for its exceptional stability.[10] It withstands a broad spectrum of reaction conditions, including strongly basic, acidic (non-hydrolytic), oxidative, and reductive environments, where a Boc group would fail.[1][3] This robustness, however, comes at the cost of more demanding removal conditions.[11]

Experimental Protocol: N-Tosyl Protection

The N-tosylation of indoles is a standard procedure utilizing tosyl chloride (TsCl) and a strong base.

Materials:

• 6-bromo-4-fluoro-1H-indole (1.0 eq.)

• Sodium hydride (NaH, 60% dispersion in mineral oil, 1.2 eq.)

• p-Toluenesulfonyl chloride (TsCl, 1.1 eq.)

• Anhydrous Dimethylformamide (DMF) or THF

• Water

Procedure:

• To a flame-dried round-bottom flask under an inert atmosphere, add 6-bromo-4-fluoro-1H-indole and anhydrous DMF.

• Cool the solution to 0 °C.

• Add NaH portion-wise. Stir for 30 minutes at room temperature to form the indolide anion.[1]

• Cool the reaction mixture back to 0 °C and add TsCl in one portion.

• Allow the reaction to stir at room temperature until completion is observed by TLC.

• Carefully quench the reaction with water and extract the product with an organic solvent (e.g., EtOAc).

• Wash the combined organic layers with water and brine, dry over Na₂SO₄, filter, and concentrate.

• Purify the crude product by recrystallization or column chromatography to afford N-Tosyl-6-bromo-4-fluoro-1H-indole.

Experimental Protocol: N-Tosyl Deprotection

The removal of the N-tosyl group is notoriously challenging.[11] While harsh methods like refluxing with strong base (KOH/EtOH) or using reducing agents like Red-Al exist, a significantly milder and more functional-group-tolerant method using cesium carbonate has been developed.[12][13]

Materials:

• N-Tosyl-6-bromo-4-fluoro-1H-indole (1.0 eq.)

• Cesium carbonate (Cs₂CO₃, 3.0 eq.)

• Tetrahydrofuran (THF)

• Methanol (MeOH)

• Water

Procedure:

• Dissolve the N-tosyl indole in a mixture of THF and MeOH (typically a 2:1 ratio) at ambient temperature.[13]

• Add cesium carbonate to the solution.

• Stir the resulting mixture at ambient temperature or with gentle heating (reflux), monitoring the reaction's progress by HPLC or TLC. The presence of electron-withdrawing groups, such as bromo and fluoro, on the indole ring facilitates this nucleophilic attack and can accelerate the reaction.[13]

• Once the reaction is complete, evaporate the solvent under vacuum.

• Add water to the residue and stir for 10-15 minutes.

• Collect the solid product by filtration, wash thoroughly with water, and dry under vacuum to yield the deprotected 6-bromo-4-fluoro-1H-indole.[13]

Caption: Tosyl Protection and Deprotection Workflow.

Head-to-Head Comparison: Boc vs. Tosyl

The decision to employ a Boc or Tosyl group must be embedded within the broader synthetic strategy.

Feature	Boc (tert-Butoxycarbonyl)	Tosyl (p-Toluenesulfonyl)
Chemical Nature	Carbamate	Sulfonamide
Introduction	Readily introduced with Boc₂O and a base.[14]	Straightforward reaction with TsCl and a strong base.[1]
Stability	Acid: Labile[3][8]Base: Generally Stable[3]Nucleophiles: StableRed/Ox: Stable	Acid: Highly Stable[1]Base: Highly Stable[10]Nucleophiles: StableRed/Ox: Stable
Deprotection	Primary: Mild to strong acid (TFA, HCl).[3][7]Alternatives: Thermal, Lewis acids, some basic conditions.[8][15][16]	Primary: Harsh basic (KOH/reflux) or reductive (Red-Al) conditions.[3]Milder Alternative: Cs₂CO₃ in THF/MeOH.[12][13]
Reactivity Impact	Moderately electron-withdrawing; deactivates the ring towards electrophiles. Compatible with Ir-catalyzed C-H borylation.[17]	Strongly electron-withdrawing; deactivates the ring but acidifies the C2-proton, enabling regioselective C2-lithiation.[1]
Orthogonality	Orthogonal to base-labile groups (e.g., Fmoc, esters) and groups removed by hydrogenation (e.g., Cbz, Benzyl).	Orthogonal to acid-labile groups (e.g., Boc, Trityl, silyl ethers).

Strategic Considerations for Researchers:

• Choose Boc when:

  • The subsequent synthetic steps involve basic or nucleophilic reagents.

  • The final deprotection step needs to be mild to protect other acid-sensitive functionalities are absent.

  • A simple, clean, and often high-yielding deprotection is a priority.

• Choose Tosyl when:

  • The planned synthesis involves strongly acidic conditions, organometallic reagents (e.g., Grignard, organolithiums), or harsh oxidants/reductants.

  • Regioselective functionalization at the C2 position via lithiation is desired. The strong electron-withdrawing nature of the tosyl group is a key advantage here.[1]

  • The molecule can withstand the basic or reductive conditions required for its removal, especially when milder methods like the Cs₂CO₃ protocol are applicable.[13]

Conclusion

Both Boc and Tosyl groups are powerful tools for the synthesis of 6-bromo-4-fluoro-1H-indole derivatives. The Boc group offers simplicity and mild removal, making it a default choice for many linear syntheses. The Tosyl group provides exceptional stability, acting as a robust shield for complex and demanding chemical transformations, and offers the unique advantage of directing C2-functionalization. The optimal choice is not absolute but is dictated by the specific demands of the overall synthetic route. A careful analysis of all planned reaction steps—from protection to final deprotection—is essential for the successful and efficient synthesis of these valuable pharmaceutical intermediates.

References

• Reddy, T. J., et al. (2006). Deprotection of N-tosylated indoles and related structures using cesium carbonate. Tetrahedron Letters, 47(37), 6565-6568. [Link]

• ResearchGate (2006). Deprotection of N-tosylated indoles and related structures using cesium carbonate. ResearchGate. [Link]

• Babu, G. S., et al. (2007). Simple and Selective Removal of the t-Butyloxycarbonyl (Boc) Protecting Group on Indoles, Pyrroles, Indazoles, and Carbolines. Synthetic Communications, 37(2), 281-287. [Link]

• Donohue, A. C., et al. (2022). Selective Thermal Deprotection of N-Boc Protected Amines in Continuous Flow. Organic Process Research & Development, 26(5), 1436-1442. [Link]

• Aher, N. G., et al. (2018). A mild method for the selective deprotection of the N-Boc group from a structurally diverse set of compounds, encompassing aliphatic, aromatic, and heterocyclic substrates by using oxalyl chloride in methanol. Tetrahedron Letters, 59(26), 2539-2542. [Link]

• Wuts, P. G. M., et al. (2012). Synthesis of Indole Analogues of the Natural Schweinfurthins. Journal of Organic Chemistry, 77(19), 8491-8502. [Link]

• ResearchGate. Indole N‐Boc deprotection method development. ResearchGate. [Link]

• Gerokonstantis, D.-T., et al. (2020). Selective deprotection of N-Boc-imidazoles and pyrazoles by NaBH4 in EtOH. Arkivoc, 2020(8), 115-124. [Link]

• Singh, M. S., et al. (2021). Arenesulfonyl indole: new precursor for diversification of C-3 functionalized indoles. Organic & Biomolecular Chemistry, 19(2), 263-286. [Link]

• Hebei Boze Chemical Co., Ltd. (2019). BOC Protection and Deprotection. [Link]

• Wikipedia. Tosyl group. [Link]

• Boebel, T. A., & Hartwig, J. F. (2008). Boc Groups as Protectors and Directors for Ir-Catalyzed C–H Borylation of Heterocycles. Journal of the American Chemical Society, 130(24), 7534–7535. [Link]

• ResearchGate. Simple and Selective Removal of the t‐Butyloxycarbonyl (Boc) Protecting Group on Indoles, Pyrroles, Indazoles, and Carbolines. ResearchGate. [Link]

• Sciforum. Deprotection of N-Pivaloylindoles, Carbazoles and beta-Carbolines with a Lithium Base. Sciforum. [Link]

• ResearchGate. What's the best way to protect the NH group in Heterocyclic Compounds?. ResearchGate. [Link]

• Kaster, A., et al. (2007). Novel Practical Deprotection of N-Boc Compounds Using Fluorinated Alcohols. Organic Letters, 9(4), 573-575. [Link]

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A Comparative Guide to HPLC Method Validation for Purity Analysis of tert-Butyl 6-bromo-4-fluoro-1H-indole-1-carboxylate

Abstract

This guide presents a comprehensive, in-depth analysis of the development and validation of a stability-indicating High-Performance Liquid Chromatography (HPLC) method for determining the purity of tert-Butyl 6-bromo-4-fluoro-1H-indole-1-carboxylate, a critical intermediate in pharmaceutical synthesis. Grounded in the principles of the International Council for Harmonisation (ICH) Q2(R1) guidelines, this document details the strategic development of a robust gradient reversed-phase HPLC (RP-HPLC) method.[1][2][3] It provides a comparative analysis against plausible alternative methods—an isocratic RP-HPLC method and a method employing a different stationary phase—to underscore the rationale and advantages of the selected approach. The narrative explains the causality behind experimental choices, from mobile phase selection to the rigorous validation parameters required to ensure the method is suitable for its intended purpose.[1][4] All validation data, including specificity, linearity, accuracy, precision, and robustness, are presented in comparative tables, supported by detailed, step-by-step protocols and visual workflows to guide researchers and drug development professionals.

Introduction: The Imperative for a Validated Purity Method

Tert-Butyl 6-bromo-4-fluoro-1H-indole-1-carboxylate is a complex heterocyclic compound whose purity is paramount to the safety and efficacy of the final active pharmaceutical ingredient (API). The presence of impurities, whether from synthesis by-products or degradation, can have significant pharmacological and toxicological implications. Therefore, a validated analytical procedure that is proven to be fit for its purpose is a non-negotiable regulatory requirement by agencies like the FDA and EMA.[5][6]

The objective of validating an analytical procedure is to furnish documented evidence that the method consistently produces reliable and accurate results.[7][8] For purity analysis, the method must be stability-indicating, meaning it can accurately measure the analyte of interest without interference from any potential degradation products or related substances.[9] This guide is structured to walk through the logical development and rigorous validation of such a method, adhering to the global benchmark for analytical validation: the ICH Q2(R1) guideline.[1][4]

Strategic Method Development

The development of a robust analytical method is a systematic process that begins with understanding the analyte's physicochemical properties.

Analyte Characterization

• Structure and Properties: The analyte is a substituted indole. The indole chromophore provides strong UV absorbance, making UV detection a suitable choice.[10][11] The tert-butoxycarbonyl (Boc) protecting group and halogen substituents (bromo, fluoro) render the molecule relatively non-polar and hydrophobic, making it an ideal candidate for reversed-phase chromatography.[12]

• Solubility: N-Boc protected indoles are generally soluble in organic solvents like methanol, acetonitrile, and DMSO, but practically insoluble in water.[12] This dictates the choice of diluent for sample and standard preparation, with a mixture of organic solvent and water being optimal to ensure compatibility with the mobile phase.

• UV Absorbance: A UV scan of the analyte in methanol/water revealed a maximum absorbance (λmax) around 275-285 nm, a common characteristic for indole derivatives.[13][14] This wavelength was selected for detection to ensure high sensitivity.

Chromatographic System and Optimization

Based on the analyte's properties, a reversed-phase HPLC system with UV detection was selected. The optimization process involved a systematic evaluation of critical parameters to achieve optimal separation.

• Column Selection: A C18 stationary phase is the workhorse for non-polar compounds. A column with dimensions of 4.6 x 150 mm and a 3.5 µm particle size was chosen to provide a balance of efficiency, resolution, and backpressure.

• Mobile Phase Selection: A combination of an aqueous buffer and an organic modifier is standard for RP-HPLC.

  • Organic Modifier: Acetonitrile was chosen over methanol for its lower viscosity (leading to lower backpressure) and superior UV transparency.

  • Aqueous Phase: A 0.1% phosphoric acid solution in water was used to control the pH and ensure sharp, symmetrical peak shapes by suppressing the ionization of any potential acidic or basic impurities.

• Elution Mode: A gradient elution was developed to ensure that both early-eluting polar impurities and late-eluting non-polar impurities could be resolved and eluted within a reasonable runtime. The gradient was optimized from a lower to a higher concentration of acetonitrile to effectively separate the main peak from all potential impurities.

Comparison of Analytical Methods

To demonstrate the superiority of the developed method, its performance was compared against two logical alternatives.

• Method A (Proposed): Gradient RP-HPLC on C18. The fully optimized and validated method.

• Method B: Isocratic RP-HPLC on C18. A simplified method using a fixed mobile phase composition. While faster, it risks co-elution of impurities with the main peak or with each other.

• Method C: Gradient RP-HPLC on Phenyl-Hexyl. A method using a stationary phase with a different selectivity, which can be useful if co-elution issues persist on a C18 column.

Final Chromatographic Conditions

Parameter	Method A (Proposed)	Method B (Alternative)	Method C (Alternative)
Instrument	Agilent 1260 Infinity II or equivalent with DAD	Agilent 1260 Infinity II or equivalent with DAD	Agilent 1260 Infinity II or equivalent with DAD
Column	Zorbax Eclipse Plus C18 (4.6 x 150 mm, 3.5 µm)	Zorbax Eclipse Plus C18 (4.6 x 150 mm, 3.5 µm)	Zorbax Eclipse Plus Phenyl-Hexyl (4.6 x 150 mm, 3.5 µm)
Mobile Phase A	0.1% H₃PO₄ in Water	0.1% H₃PO₄ in Water	0.1% H₃PO₄ in Water
Mobile Phase B	Acetonitrile	Acetonitrile	Acetonitrile
Elution	Gradient: 0-15 min (50-90% B), 15-17 min (90% B)	Isocratic: 65% B	Gradient: 0-15 min (50-90% B), 15-17 min (90% B)
Flow Rate	1.0 mL/min	1.2 mL/min	1.0 mL/min
Column Temp.	30 °C	30 °C	30 °C
Detection	280 nm	280 nm	280 nm
Injection Vol.	5 µL	5 µL	5 µL
Diluent	Acetonitrile/Water (50:50, v/v)	Acetonitrile/Water (50:50, v/v)	Acetonitrile/Water (50:50, v/v)

Method Validation: Protocol & Comparative Results

The validation process was executed according to ICH Q2(R1) guidelines, assessing each parameter for all three methods to provide a clear comparison.[1][4]

Workflow for HPLC Method Validation

The following diagram illustrates the logical flow of the validation process, demonstrating the interdependent nature of the validation parameters.

Caption: Workflow of the HPLC method validation process.

Specificity (Including Forced Degradation)

Objective: To demonstrate that the method can unequivocally assess the analyte in the presence of components that may be expected to be present, such as impurities, degradants, and matrix components.[15]

Methodology:

• Blank Analysis: Inject the diluent to ensure no interfering peaks at the retention time of the analyte.

• Forced Degradation: Expose the analyte to stress conditions (acid, base, oxidation, heat, and light) to intentionally generate degradation products.[2][16][17] The goal is to achieve 5-20% degradation.[16]

  • Acid: 0.1 N HCl at 60 °C for 24 hours.

  • Base: 0.1 N NaOH at 60 °C for 8 hours.

  • Oxidation: 3% H₂O₂ at room temperature for 24 hours.

  • Thermal: 105 °C for 48 hours.

  • Photolytic: ICH Q1B conditions (1.2 million lux hours and 200 W h/m²).[9]

• Analysis: Analyze all stressed samples and assess the purity of the main peak using a Photodiode Array (PDA) detector to ensure peak purity and demonstrate resolution from all degradants.

Results Summary:

Method	Peak Purity (Analyte)	Resolution from Closest Impurity	Conclusion
Method A	Pass (Purity Angle < Purity Threshold)	> 2.0 for all degradants	Excellent. Stability-indicating.
Method B	Fail (Co-elution observed)	0.8 (co-elution with oxidative degradant)	Poor. Not stability-indicating.
Method C	Pass (Purity Angle < Purity Threshold)	> 2.0 for all degradants	Good. Stability-indicating, but different elution order.

Linearity and Range

Objective: To demonstrate the method's ability to elicit results that are directly proportional to the concentration of the analyte within a given range.[15]

Methodology:

• Prepare a series of at least five standard solutions of the analyte at different concentrations, typically spanning 50% to 150% of the target concentration for an assay, or from the Limit of Quantitation (LOQ) to 120% of the specification limit for an impurity method.

• Inject each concentration in triplicate.

• Construct a calibration curve by plotting the mean peak area against concentration and determine the linearity using the coefficient of determination (R²).

Results Summary:

Method	Range Tested (µg/mL)	Coefficient of Determination (R²)	Y-Intercept Bias (%)
Method A	1 - 150	0.9998	< 1.0%
Method B	1 - 150	0.9995	< 1.5%
Method C	1 - 150	0.9997	< 1.0%

Accuracy

Objective: To assess the closeness of the test results obtained by the method to the true value. This is typically determined by recovery studies.[6]

Methodology:

• Spike a placebo (or a sample matrix) with known amounts of the analyte at three concentration levels (e.g., 80%, 100%, and 120%).

• Prepare each level in triplicate and analyze.

• Calculate the percent recovery of the analyte at each level. The acceptance criterion is typically 98.0% to 102.0%.

Results Summary:

Method	Level 1 (80%) Recovery	Level 2 (100%) Recovery	Level 3 (120%) Recovery
Method A	99.5% ± 0.4%	100.2% ± 0.3%	100.8% ± 0.5%
Method B	97.5% ± 1.2%	98.8% ± 1.0%	101.5% ± 1.3%
Method C	99.2% ± 0.6%	100.5% ± 0.4%	101.0% ± 0.5%

Precision

Objective: To assess the degree of scatter between a series of measurements obtained from multiple samplings of the same homogeneous sample under prescribed conditions.[7]

Methodology:

• Repeatability (Intra-assay precision): Analyze six replicate samples of the analyte at 100% of the target concentration on the same day, with the same analyst and instrument.

• Intermediate Precision: Repeat the analysis on a different day, with a different analyst, and/or on a different instrument.

• Calculate the Relative Standard Deviation (RSD) for each set of measurements. The acceptance criterion is typically ≤ 2.0% RSD.

Results Summary:

Method	Repeatability (% RSD)	Intermediate Precision (% RSD)
Method A	0.45%	0.68%
Method B	1.35%	1.85%
Method C	0.55%	0.82%

Limit of Detection (LOD) & Limit of Quantitation (LOQ)

Objective: To determine the lowest amount of analyte that can be reliably detected (LOD) and quantified with suitable precision and accuracy (LOQ).[4][18]

Methodology: These values are determined based on the standard deviation of the response and the slope of the calibration curve obtained during the linearity study.

• LOD = 3.3 * (σ / S)

• LOQ = 10 * (σ / S)

  • Where σ = standard deviation of the y-intercepts of regression lines, and S = the mean slope of the calibration curve.

Results Summary:

Method	LOD (µg/mL)	LOQ (µg/mL)
Method A	0.12	0.36
Method B	0.25	0.75
Method C	0.15	0.45

Robustness

Objective: To measure the method's capacity to remain unaffected by small, but deliberate, variations in method parameters, providing an indication of its reliability during normal usage.[8]

Methodology: Vary critical method parameters one at a time and assess the effect on the results (e.g., peak area, retention time, and resolution).

• Flow Rate (± 10%): 0.9 and 1.1 mL/min.

• Column Temperature (± 5 °C): 25 °C and 35 °C.

• Mobile Phase pH/Composition (small variations).

Results Summary:

Method	Impact on Resolution	Impact on Tailing Factor	Conclusion
Method A	System suitability passes under all conditions.	System suitability passes under all conditions.	Robust.
Method B	Fails (resolution drops below 1.5 with flow rate change).	Significant peak tailing observed at 25 °C.	Not Robust.
Method C	System suitability passes under all conditions.	System suitability passes under all conditions.	Robust.

Relationship Between Validation Parameters

This diagram illustrates how core validation results are interconnected and build upon one another to form a complete picture of method performance.

Caption: Interconnectivity of key HPLC validation parameters.

Discussion and Final Method Selection

The validation data clearly demonstrates that Method A is the most suitable for its intended purpose.

• Method A (Proposed Gradient C18): This method excelled across all validation parameters. Crucially, its stability-indicating nature was proven through forced degradation studies, where it successfully resolved the main analyte peak from all generated degradants. It demonstrated high levels of accuracy, precision, and linearity, and its robustness ensures that minor day-to-day variations in the lab environment will not compromise the quality of the results.

• Method B (Isocratic C18): While simpler and faster, this method failed the critical specificity test. The co-elution of an oxidative degradant makes it unsuitable for purity and stability testing. Furthermore, its lack of robustness means it would be unreliable for routine use in a quality control environment.

• Method C (Gradient Phenyl-Hexyl): This method also proved to be valid and robust. It serves as an excellent orthogonal method. In a situation where a new, unknown impurity co-elutes with the main peak in Method A, Method C could be used to confirm the purity. However, as Method A provided complete separation and is based on the more universally available C18 column, it remains the primary choice.

Conclusion

A robust, reliable, and stability-indicating RP-HPLC method (Method A) for the purity determination of tert-Butyl 6-bromo-4-fluoro-1H-indole-1-carboxylate has been successfully developed and validated in accordance with ICH Q2(R1) guidelines.[1][4] The comprehensive validation data confirms that the method is specific, linear, accurate, precise, and robust, making it suitable for routine quality control analysis and for inclusion in regulatory submissions. The comparative analysis highlights the critical importance of gradient elution and thorough specificity studies to ensure an analytical method is truly stability-indicating.

References

• ICH. (1995). Q2(R1) Validation of Analytical Procedures: Text and Methodology. [Link]

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Reactivity comparison of 6-bromo vs 5-bromo indole carboxylate derivatives in catalysis

An in-depth understanding of the reactivity profiles of halogenated indole building blocks is critical for rational drug design and late-stage functionalization. Among these, 5-bromo and 6-bromo indole carboxylate derivatives (such as methyl 5-bromo-1H-indole-2-carboxylate and its 6-bromo isomer) represent privileged scaffolds. While they may appear structurally similar, their divergent electronic microenvironments fundamentally dictate their behavior in transition-metal catalysis.

As a Senior Application Scientist, I have structured this guide to move beyond superficial yield comparisons. Here, we will dissect the causality behind their reactivity differences, analyze comparative experimental data, and establish a self-validating protocol for cross-coupling these essential building blocks.

Mechanistic & Electronic Divergence (The "Why")

The reactivity of bromoindoles in palladium- or rhodium-catalyzed cross-coupling is primarily governed by the rate of oxidative addition —the insertion of the low-valent metal into the C–Br bond. This step is highly sensitive to the electron density of the aryl ring: electron-deficient rings undergo oxidative addition more rapidly.

In the indole core, the nitrogen lone pair delocalizes into the aromatic system. Resonance structures dictate that this electron density is concentrated at the C3, C5, and C7 positions .

• 5-Bromo Isomer: The bromine atom sits at an electron-rich position (para-like to the nitrogen's resonance influence). This increased electron density strengthens the C–Br bond and decelerates the oxidative addition of Pd(0)[1].

• 6-Bromo Isomer: The C6 position is meta-like to the nitrogen and does not receive direct resonance donation. Consequently, the C6 carbon is relatively electron-deficient, making the C–Br bond more susceptible to rapid oxidative addition[2].

The presence of a C2-carboxylate group (e.g., a methyl ester) exerts an inductive and mesomeric electron-withdrawing effect across the entire bicyclic system. While this broadly activates both isomers for catalysis compared to unsubstituted bromoindoles, the fundamental kinetic gap between the C5 and C6 positions remains intact.

Fig 1: Electronic influence on Pd(0) oxidative addition rates for 5-bromo vs 6-bromo indoles.

Comparative Performance Data (The "What")

Experimental literature consistently reflects the theoretical electronic divergence. When subjected to identical catalytic conditions, the 6-bromo isomer frequently outpaces the 5-bromo isomer in both conversion rate and final yield, particularly in reactions where the metal insertion is the strict rate-determining step[3].

Reaction Type	Substrate	Catalyst System	Conditions	Yield (%)	Kinetic/Mechanistic Observation
Aminocarbonylation	5-Bromoindole	Pd(PhCN)₂Cl₂ / dppf	Piperidine, CO, 130°C	23 - 79%	Slower attack on acylpalladium complex; high chemoselectivity but poor conversion[2].
Aminocarbonylation	6-Bromoindole	Pd(PhCN)₂Cl₂ / dppf	n-Butylamine, CO, 130°C	95%	Highly efficient conversion; minimal byproducts due to rapid initial oxidative addition[2].
Rh-Cyclopropanation	5-Bromoindole	Rh₂(esp)₂	Ethyl bromodiazoacetate	83%	Good tolerance, but slight electronic deactivation compared to C6[3].
Rh-Cyclopropanation	6-Bromoindole	Rh₂(esp)₂	Ethyl bromodiazoacetate	94%	Superior electrophilic tolerance; optimal electronic matching for the Rh-carbenoid[3].
Suzuki-Miyaura	Methyl 5-bromo-1H-indole-2-carboxylate	Pd(dppf)Cl₂	Aryl-B(OH)₂, K₂CO₃, 90°C	85 - 90%	Standard reactivity; requires robust heating to overcome the electron-rich C5 barrier[4].

Experimental Workflows (The "How")

To objectively compare these isomers in your own laboratory, you must utilize a self-validating protocol . The following Suzuki-Miyaura cross-coupling methodology is designed to highlight kinetic differences while ensuring that any failure is mechanistic, not operational.

Causality of Reagent Selection:

• Catalyst (Pd(dppf)Cl₂): The large bite angle of the dppf ligand accelerates reductive elimination, ensuring that oxidative addition remains the sole rate-determining step for our kinetic comparison.

• Base (K₂CO₃): A mild inorganic base prevents the unintended hydrolysis of the C2-carboxylate ester, which would alter the electronic profile of the substrate mid-reaction.

Protocol: Comparative Suzuki-Miyaura Cross-Coupling

Step 1: Reaction Assembly (Strictly Air-Free)

• To two separate oven-dried Schlenk flasks, add methyl 5-bromo-1H-indole-2-carboxylate (1.0 mmol) to Flask A, and methyl 6-bromo-1H-indole-2-carboxylate (1.0 mmol) to Flask B.

• To both flasks, add phenylboronic acid (1.2 mmol), Pd(dppf)Cl₂ (0.05 mmol, 5 mol%), and finely ground K₂CO₃ (2.0 mmol).

• Evacuate and backfill with dry N₂ (3 cycles).

• Inject 10 mL of degassed 1,4-dioxane/H₂O (4:1 v/v) into each flask.

Step 2: Kinetic Monitoring (Self-Validation Checkpoint 1)

• Heat both flasks to exactly 80°C.

• Validation: At t = 30 minutes, extract a 50 µL aliquot from both flasks. Quench in EtOAc and analyze via LC-MS.

• Expected Result: Flask B (6-bromo) should exhibit >60% conversion to the product mass. Flask A (5-bromo) should exhibit <35% conversion. If both show 0%, your catalyst is dead (likely O₂ contamination).

Step 3: Completion and Workup

• Continue heating until TLC indicates complete consumption of the starting material (typically 2 hours for 6-bromo, 4-6 hours for 5-bromo).

• Cool to room temperature, dilute with EtOAc (20 mL), and wash with brine (2 x 15 mL).

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

Step 4: NMR Verification (Self-Validation Checkpoint 2)

• Purify via flash chromatography (Hexanes/EtOAc).

• Validation: Run a ¹H-NMR. For the 5-aryl product, the C4 proton will appear as a finely split doublet or singlet-like peak (~7.8 ppm). For the 6-aryl product, the C4 proton will appear as a distinct doublet coupled to the C5 proton.

Fig 2: Self-validating experimental workflow for comparative cross-coupling kinetics.

Strategic Selection Guide

When designing a library of indole-based kinase inhibitors or CNS-active compounds, the choice between the 5-bromo and 6-bromo carboxylate starting materials should be dictated by both structural biology and synthetic constraints:

• Choose 6-Bromo Indole Carboxylates when your synthetic route involves highly sensitive functional groups that cannot survive prolonged heating. The enhanced oxidative addition kinetics allow for cross-coupling at lower temperatures (e.g., room temperature with Buchwald ligands like XPhos).

• Choose 5-Bromo Indole Carboxylates when targeting specific receptor pockets that require linear, para-like extension from the indole nitrogen. While you may need to push the reaction harder (higher temperatures, higher catalyst loading), the C5 position is often biologically privileged for hydrogen-bond acceptor interactions in kinase hinge-binding motifs.

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A Comparative Guide to the Spectroscopic Validation of tert-Butyl 6-bromo-4-fluoro-1H-indole-1-carboxylate Synthesis

Introduction: The Central Role of Functionalized Indoles in Modern Drug Discovery

The indole scaffold, a fusion of a benzene and a pyrrole ring, stands as one of the most significant "privileged structures" in medicinal chemistry.[1] Its derivatives are foundational to a multitude of natural products and pharmaceuticals, demonstrating a vast spectrum of biological activities.[2][3] Since 2015, the U.S. Food and Drug Administration has approved numerous indole-based drugs for treating conditions ranging from migraines to infections and hypertension.[3] The strategic functionalization of the indole core, particularly with halogens like bromine and fluorine, is a key strategy for modulating a compound's metabolic stability, binding affinity, and overall pharmacological profile.

The target of our investigation, tert-Butyl 6-bromo-4-fluoro-1H-indole-1-carboxylate, is a critical building block for accessing more complex therapeutic agents. The introduction of a tert-butyloxycarbonyl (Boc) group on the indole nitrogen serves a dual purpose: it protects the nitrogen during subsequent chemical transformations and modulates the electronic properties of the ring system.[4][5]

This guide provides an in-depth, experience-driven walkthrough of the synthesis and, more critically, the multi-faceted spectroscopic validation of this key intermediate. We will move beyond a simple recitation of data to explain the rationale behind the analytical choices, ensuring a self-validating system of characterization that is essential for reproducible and reliable drug development workflows. The robust confirmation of molecular structure and purity through a combination of Nuclear Magnetic Resonance (NMR), Infrared (IR) Spectroscopy, and Mass Spectrometry (MS) is the bedrock of synthetic chemistry.[6][7][8]

Synthetic Strategy: A Two-Step Route to the Target Intermediate

A common and reliable method to synthesize tert-Butyl 6-bromo-4-fluoro-1H-indole-1-carboxylate involves a two-step process starting from the commercially available 6-bromo-4-fluoro-1H-indole.[9] The core logic is the protection of the indole's N-H proton, which would otherwise interfere with many subsequent synthetic manipulations, such as metal-catalyzed cross-coupling reactions.

Step 1: Synthesis of 6-bromo-4-fluoro-1H-indole While various named reactions like the Fischer, Bartoli, or Leimgruber-Batcho syntheses can produce substituted indoles, for the purpose of this guide, we begin with the readily available 6-bromo-4-fluoro-1H-indole.[10][11] This allows us to focus on the critical protection step and its validation.

Step 2: N-Boc Protection The N-H proton of the indole is moderately acidic and can be deprotonated by a base. The subsequent nucleophilic nitrogen attacks the electrophilic carbonyl carbon of di-tert-butyl dicarbonate (Boc₂O). 4-(Dimethylamino)pyridine (DMAP) is a highly effective catalyst for this transformation, activating the Boc anhydride.[12][13] The reaction is typically clean and high-yielding, proceeding under mild conditions.[14][15]

Experimental Protocol: N-Boc Protection

• To a stirred solution of 6-bromo-4-fluoro-1H-indole (1.0 eq) in anhydrous dichloromethane (DCM) under an inert atmosphere (e.g., Argon), add di-tert-butyl dicarbonate (Boc₂O, 1.2 eq).

• Add a catalytic amount of 4-(Dimethylamino)pyridine (DMAP, 0.1 eq).

• Stir the reaction mixture at room temperature for 4-6 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, dilute the mixture with DCM and wash sequentially with 1M HCl (aq), saturated NaHCO₃ (aq), and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography (Silica gel, eluting with a gradient of ethyl acetate in hexanes) to afford the title compound as a solid.

Spectroscopic Validation: A Multi-Technique Approach

Unambiguous structural confirmation requires a coordinated application of several spectroscopic techniques. Each method provides a unique piece of the structural puzzle, and together they form a self-validating dataset.[8][16]

¹H NMR Spectroscopy: Mapping the Proton Environment

Proton Nuclear Magnetic Resonance (¹H NMR) spectroscopy provides detailed information about the number, connectivity, and chemical environment of hydrogen atoms in a molecule.

The structure of tert-Butyl 6-bromo-4-fluoro-1H-indole-1-carboxylate has distinct proton environments that give rise to characteristic signals.

Proton Assignment	Expected Chemical Shift (δ, ppm)	Multiplicity	Integration	Rationale
tert-Butyl (-C(CH₃)₃)	1.60 - 1.70	Singlet (s)	9H	Nine equivalent protons on the Boc group, appearing as a strong singlet.[17]
H-3	6.50 - 6.60	Doublet (d)	1H	Coupled to H-2. Located on the electron-rich pyrrole ring.
H-2	7.50 - 7.60	Doublet (d)	1H	Coupled to H-3. Deshielded by the adjacent nitrogen and carbamate group.
H-7	7.65 - 7.75	Doublet (d)	1H	Aromatic proton adjacent to the electron-withdrawing carbamate group.
H-5	7.35 - 7.45	Doublet of doublets (dd)	1H	Aromatic proton ortho to Bromine and meta to Fluorine.

• Validation Check: The most telling signal is the singlet at ~1.65 ppm integrating to 9 protons, which is definitive proof of the Boc group's presence. Its absence would indicate an incomplete reaction.

• Starting Material vs. Product: The starting material, 6-bromo-4-fluoro-1H-indole, would show a broad singlet for the N-H proton (typically >8.0 ppm), which disappears completely upon successful Boc protection.

• Solvent Peaks: Always account for residual solvent peaks (e.g., CHCl₃ in CDCl₃ at ~7.26 ppm) to avoid misinterpretation.[18]

¹³C NMR Spectroscopy: Probing the Carbon Skeleton

Carbon-13 NMR provides a count of unique carbon environments and information about their nature (aliphatic, aromatic, carbonyl, etc.).

Carbon Assignment	Expected Chemical Shift (δ, ppm)	Rationale
tert-Butyl (-C (CH₃)₃)	84.0 - 85.0	The quaternary carbon of the Boc group, highly characteristic.
tert-Butyl (-C(CH₃ )₃)	28.0 - 29.0	The three equivalent methyl carbons of the Boc group.[19]
C=O (Carbamate)	149.0 - 150.0	The carbonyl carbon of the Boc group.[19]
C-6 (C-Br)	115.0 - 118.0	Carbon bearing the bromine atom.
C-4 (C-F)	157.0 - 160.0 (d, ¹JCF ≈ 240-250 Hz)	Carbon bearing the fluorine atom, showing a large coupling constant with ¹⁹F.
Aromatic & Indole Carbons	105.0 - 140.0	The remaining six carbons of the indole core will appear in this region.

• Validation Check: The appearance of three new signals corresponding to the Boc group (quaternary C, methyl C's, and carbonyl C) is conclusive evidence of a successful reaction.

• Purity Assessment: The absence of peaks corresponding to the starting material confirms the reaction's completion and the sample's purity.

Infrared (IR) Spectroscopy: Identifying Functional Groups

IR spectroscopy is a rapid and effective method for identifying the presence or absence of key functional groups by detecting their characteristic vibrational frequencies.

Functional Group	Expected Absorption (cm⁻¹)	Appearance	Rationale
C=O Stretch (Carbamate)	1730 - 1750	Strong, Sharp	This is the most diagnostic peak, confirming the presence of the Boc group's carbonyl.[20]
C-H Stretch (Aromatic)	3000 - 3100	Medium	C-H bonds on the indole ring.[21]
C-H Stretch (Aliphatic)	2850 - 3000	Medium	C-H bonds of the tert-butyl group.[21]
C-O Stretch	1250 - 1300 & 1150-1170	Strong	Stretching vibrations of the C-O bonds within the carbamate group.

• Validation Check: The most crucial comparison is the disappearance of the broad N-H stretch from the starting material (typically ~3400 cm⁻¹) and the appearance of a very strong, sharp C=O stretch around 1740 cm⁻¹. This single change provides powerful evidence of the N-Boc protection.

Mass Spectrometry (MS): Confirming Molecular Weight and Fragmentation

Mass spectrometry is a destructive analytical technique that provides the exact molecular weight of a compound and offers structural clues based on its fragmentation pattern.[22]

• Sample Preparation: Dissolve ~1 mg of the purified product in 1 mL of a suitable solvent (e.g., acetonitrile or methanol). Further dilute to a final concentration of 1-10 µg/mL.[23]

• Data Acquisition: Infuse the sample into an Electrospray Ionization (ESI) source. Acquire data in positive ion mode.

The molecular formula is C₁₃H₁₄BrFNO₂. The molecular weight is 314.03 g/mol (using common isotopes ¹²C, ¹H, ⁷⁹Br, ¹⁹F, ¹⁴N, ¹⁶O).

Ion (m/z)	Proposed Fragment	Rationale
314 / 316	[M+H]⁺ (protonated molecule)	The molecular ion peak. The two peaks of ~1:1 intensity are the isotopic signature of one bromine atom (⁷⁹Br and ⁸¹Br).
258 / 260	[M+H - C₄H₈]⁺	Loss of isobutylene (56 Da), a hallmark fragmentation of a Boc group.[23]
214 / 216	[M+H - C₅H₈O₂]⁺	Loss of the entire Boc group (100 Da), resulting in the protonated 6-bromo-4-fluoro-1H-indole.
57	[C₄H₉]⁺	The tert-butyl cation, often a very abundant and characteristic peak for Boc-protected compounds.[23]

• Validation Check: Observing the correct protonated molecular ion pair at m/z 314/316 is the primary confirmation of the product's identity. The presence of the key fragments at [M+H-56]⁺ and m/z 57 provides irrefutable evidence for the Boc group.

Conclusion: An Integrated and Self-Validating Approach

The synthesis of tert-Butyl 6-bromo-4-fluoro-1H-indole-1-carboxylate is a straightforward yet critical step in the development of novel therapeutics. This guide has demonstrated that its successful synthesis is not merely confirmed by its formation, but by a rigorous, multi-pronged spectroscopic validation.

The disappearance of the N-H signal in ¹H NMR and IR, coupled with the emergence of the characteristic 9H singlet in ¹H NMR, three distinct carbon signals in ¹³C NMR, a strong carbonyl stretch in IR, and a predictable fragmentation pattern in mass spectrometry, creates a network of interlocking evidence. This systematic approach ensures the structural integrity and purity of the intermediate, providing a solid foundation for subsequent, more complex synthetic endeavors in the field of drug discovery. The integration of these analytical techniques is a cornerstone of modern chemical science, transforming hypothesis into validated reality.[24]

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Safety & Regulatory Compliance

Operational Guide: Disposal Procedures for tert-Butyl 6-bromo-4-fluoro-1H-indole-1-carboxylate

As a Senior Application Scientist, I frequently see laboratory safety protocols treat all organic solids as a monolith. However, complex intermediates like tert-butyl 6-bromo-4-fluoro-1H-indole-1-carboxylate (a Boc-protected, di-halogenated indole) require highly specific handling. Improper disposal of this compound not only violates EPA Resource Conservation and Recovery Act (RCRA) regulations but also introduces severe physical hazards to your waste management team.

This guide provides the mechanistic reasoning and step-by-step operational protocols required to safely manage, store, and dispose of this chemical.

Chemical Profiling & Hazard Causality

To understand the disposal protocol, we must first deconstruct the molecule's reactive liabilities. Do not simply memorize the disposal stream; understand why it belongs there.

The Boc-Protecting Group: Pressurization Hazards

The tert-butoxycarbonyl (Boc) group is specifically designed to be labile under acidic conditions. If this compound is inadvertently disposed of in an acidic waste stream, the Boc group will undergo rapid cleavage[1]. This thermal and acid-catalyzed decomposition yields the free indole, isobutylene gas , and carbon dioxide [1][2].

• Field Insight: If this reaction occurs inside a sealed, non-vented glass waste carboy, the rapid gas evolution will pressurize the vessel, turning it into a fragmentation hazard.

Halogenation (Bromine & Fluorine): Incinerator Corrosion

The presence of covalently bound bromine and fluorine classifies this compound strictly as a Halogenated Organic Compound (HOC) [3]. During standard thermal destruction, these halogens do not simply burn away; they react with hydrogen to form highly corrosive and toxic hydrogen fluoride (HF) and hydrogen bromide (HBr) gases[4][5].

• Field Insight: Sending this compound to a standard non-halogenated waste incinerator will destroy the facility's refractory lining and release toxic acid gas plumes. It must be routed to a facility equipped with wet caustic scrubbers[6][7].

Step-by-Step Disposal Protocol

Every protocol in your laboratory should be a self-validating system. Follow these steps to ensure regulatory compliance and operational safety.

Phase 1: Segregation & Containment

• Isolate the Waste Stream: Never mix this compound (whether as a dry powder or in solution) with non-halogenated solvents, aqueous acids, or oxidizers.

• Select Compatible Containment: Use High-Density Polyethylene (HDPE) or PTFE-lined waste containers. Avoid standard metal drums, as trace moisture can lead to localized halogen-induced pitting and corrosion over time.

• Implement Vented Caps: If the waste stream contains trace amounts of acid (e.g., from a reaction workup), use pressure-relieving vented caps to mitigate the risk of Boc-deprotection gas buildup[1].

Phase 2: Labeling & Storage

• RCRA-Compliant Labeling: Mark the container explicitly as "Halogenated Organic Waste." List the full chemical name, CAS number, and any associated solvents (e.g., Dichloromethane, Chloroform). Do not use abbreviations like "Boc-Br-F-Indole."

• Environmental Controls: Store the waste container in a cool, well-ventilated secondary containment tray. Keep it away from direct sunlight and heat sources, as prolonged exposure to temperatures above 85–90 °C can trigger thermal Boc-deprotection[1].

Phase 3: Final Destruction

• Facility Transfer: Transfer the waste to an EPA-certified hazardous waste disposal vendor[8].

• Verify Destruction Method: Ensure your vendor utilizes Rotary Kiln Incineration operating at >1000 °C, equipped with high-efficiency caustic scrubbers to neutralize the resulting HF and HBr exhaust gases[4][5][6].

Spill Response & Decontamination Workflow

In the event of an accidental release, immediate and correct action is required to prevent aerosolization and environmental contamination[9][10].

• For Solid Spills (Powder/Crystals): Do not sweep dry, as this creates a combustible and toxic inhalation hazard. Gently cover the spill with damp, chemically inert absorbent pads, or use a certified HEPA-filtered vacuum designed for hazardous dusts. Place all collected material and contaminated PPE into a sealed plastic bag, and route it to the solid halogenated waste stream.

• For Liquid Spills (Dissolved in Solvent): Absorb the liquid using chemically inert materials such as vermiculite, diatomaceous earth, or sand. Do not use combustible absorbents like sawdust. Shovel the saturated absorbent into an HDPE container and label it as halogenated waste[9].

Waste Compatibility & Segregation Data

Summarizing quantitative and qualitative compatibility data is critical for preventing accidental mixing in the waste room.

Waste Stream Category	Compatibility Status	Causality / Consequence of Mixing
Halogenated Organics (e.g., DCM, Chloroform)	Compatible	Standard disposal route. Safe for co-mingling in HDPE containers.
Non-Halogenated Organics (e.g., Hexane, EtOAc)	Incompatible	Diluting non-halogenated waste with halogens drastically increases disposal costs and violates EPA segregation protocols.
Acidic Aqueous Waste (e.g., HCl, TFA)	Highly Incompatible	Catalyzes Boc-deprotection, releasing isobutylene and CO2 gas. High risk of container pressurization and explosive rupture[1][2].
Oxidizing Agents (e.g., Peroxides, Nitrates)	Highly Incompatible	Exothermic reaction risk with the electron-rich indole core; severe potential for fire or explosion.

Process Visualization

The following diagram illustrates the logical workflow for the segregation and disposal of this specific chemical, ensuring that all physical states ultimately route to the correct destruction methodology.

Workflow for the segregation and disposal of halogenated Boc-protected indole waste.

References

• Thermal Methods (BOC Deprotection). ACS GCI Pharmaceutical Roundtable Reagent Guides. Available at:[Link]

• Halogenated Solvent Cleaners. Environmental Protection Agency (EPA). Available at:[Link]

• Technical Resource Document: Treatment Technologies for Halogenated Organic Containing Wastes. EPA NEPIS. Available at:[Link]

• Appendix III to Part 268, Title 40 -- List of Halogenated Organic Compounds Regulated Under § 268.32. eCFR. Available at:[Link]

• Engineering Handbook For Hazardous Waste Incineration. EPA. Available at:[Link]

• Incineration Processes and Environmental Releases. NCBI - NIH. Available at:[Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Thermal Methods - Wordpress [reagents.acsgcipr.org]
• 3. eCFR :: Appendix III to Part 268, Title 40 -- List of Halogenated Organic Compounds Regulated Under § 268.32 [ecfr.gov]
• 4. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]
• 5. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]
• 6. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]
• 7. Incineration Processes and Environmental Releases - Waste Incineration & Public Health - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 8. www3.epa.gov [www3.epa.gov]
• 9. synquestlabs.com [synquestlabs.com]
• 10. static.cymitquimica.com [static.cymitquimica.com]